1-Eicosanol-d41

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical and Chemical Properties of 1-Eicosanol-d41

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of the deuterated long-chain fatty alcohol, 1-Eicosanol-d41. While specific experimental data for this isotopically labeled compound is limited, this document compiles extensive data for its non-deuterated analogue, 1-Eicosanol, which serves as a close proxy for most physical characteristics. This guide also includes detailed experimental protocols for the determination of key properties and analytical characterization.

Core Physical and Chemical Properties

1-Eicosanol-d41 is a deuterium-labeled version of 1-Eicosanol, where 41 hydrogen atoms have been replaced by deuterium. This isotopic labeling is particularly useful in techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy for metabolic studies, pharmacokinetic analyses, and as an internal standard in quantitative assays.

General Information

Property	Value	Source
Chemical Name	1-Eicosanol-d41	N/A
Synonyms	Arachidyl alcohol-d41, Icosyl alcohol-d41	[1][2]
Chemical Formula	C₂₀H D₄₁O	N/A
Molecular Weight	339.81 g/mol	N/A
CAS Number	349553-89-5	[3]

Physical Properties of 1-Eicosanol (Non-deuterated Analogue)

The following table summarizes the experimentally determined physical properties of 1-Eicosanol. These values are expected to be very similar for 1-Eicosanol-d41.

Property	Value	Conditions	Source
Appearance	White, waxy solid; Pellets or large crystals	Room Temperature	[4][5]
Melting Point	62-67 °C	760 mm Hg	[5][6][7]
Boiling Point	371-373 °C	760 mm Hg	[6]
309 °C	750 mm Hg	[4]
222 °C	3 mm Hg	[4]
Density	0.8405 g/cm³	20 °C / 4 °C	[4]
0.911 g/cm³	20 °C
Solubility	Insoluble in water.	25 °C	[5][6]
Very soluble in acetone; soluble in petroleum ether; slightly soluble in ethanol (B145695) and chloroform.	[4]
Vapor Pressure	<0.1 hPa	20 °C
0.00000004 mmHg	[4]
Flash Point	195 °C	Open cup	[4]
Refractive Index	1.450	20 °C/D	[4]

Experimental Protocols

This section provides detailed methodologies for determining key physical and chemical properties of long-chain alcohols like 1-Eicosanol-d41.

Determination of Melting Point

Objective: To determine the temperature range over which the solid 1-Eicosanol-d41 transitions to a liquid.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (one end sealed)

• Spatula

• Mortar and pestle (if sample is not a fine powder)

Procedure:

• Sample Preparation: Ensure the 1-Eicosanol-d41 sample is dry and finely powdered. If necessary, gently grind the sample in a mortar and pestle.[8]

• Loading the Capillary Tube: Invert the open end of a capillary tube into the powdered sample. A small amount of sample will be forced into the open end.

• Tap the sealed end of the capillary tube on a hard surface to cause the sample to fall to the bottom.

• Repeat until the packed sample is approximately 2-3 mm high.[8]

• Measurement: Place the capillary tube into the heating block of the melting point apparatus.

• If the approximate melting point is unknown, perform a rapid heating (10-20 °C/minute) to get an estimated range. Allow the apparatus to cool.[9]

• For an accurate measurement, use a fresh sample and heat rapidly to about 15-20 °C below the estimated melting point.

• Then, decrease the heating rate to 1-2 °C/minute.[10]

• Data Recording: Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the entire sample becomes a clear liquid (the end of the melting range).[11]

Determination of Boiling Point (Micro Method)

Objective: To determine the boiling point of 1-Eicosanol-d41 at a given pressure.

Apparatus:

• Thiele tube or similar heating bath

• Thermometer

• Small test tube (e.g., Durham tube)

• Capillary tube (one end sealed)

• Rubber band or wire to attach the test tube to the thermometer

• Heat source (e.g., Bunsen burner or hot plate)

Procedure:

• Sample Preparation: Place a small amount (approximately 0.5 mL) of liquid 1-Eicosanol-d41 into the small test tube.

• Place the capillary tube, sealed end up, into the test tube containing the sample.

• Apparatus Setup: Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.

• Clamp the thermometer so that the Thiele tube's heating arm can be heated, and the sample is immersed in the heat-transfer fluid (e.g., mineral oil).[12]

• Heating: Gently heat the side arm of the Thiele tube.[12]

• As the temperature rises, a stream of bubbles will emerge from the open end of the inverted capillary tube.

• Continue heating until a continuous and rapid stream of bubbles is observed.

• Data Recording: Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube.[12]

Solubility Testing

Objective: To qualitatively determine the solubility of 1-Eicosanol-d41 in various solvents.

Apparatus:

• Test tubes with stoppers

• Spatula

• Graduated cylinders or pipettes

• Vortex mixer (optional)

Procedure:

• Sample and Solvent Preparation: Add approximately 10-20 mg of 1-Eicosanol-d41 to a series of clean, dry test tubes.

• Add 1 mL of a different solvent (e.g., water, ethanol, acetone, chloroform, petroleum ether) to each test tube.[13][14]

• Mixing: Stopper each test tube and shake vigorously for 1-2 minutes. A vortex mixer can be used for more thorough mixing.

• Observation: Allow the mixtures to stand and observe. Note whether the solid has completely dissolved, is partially dissolved, or remains insoluble. For two immiscible liquids, note the formation of layers.

• Data Recording: Record the solubility of 1-Eicosanol-d41 in each solvent as soluble, slightly soluble, or insoluble.

NMR Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra of 1-Eicosanol-d41 to confirm its structure and isotopic labeling. Due to the extensive deuteration, the ¹H NMR spectrum is expected to show minimal signals.

Apparatus:

• NMR spectrometer

• NMR tubes

• Deuterated solvent (e.g., CDCl₃)

• Pipettes

Procedure:

• Sample Preparation: Dissolve an appropriate amount of 1-Eicosanol-d41 in a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial.

• Transfer the solution to an NMR tube to the appropriate height specified for the spectrometer.

• Instrument Setup: Insert the NMR tube into the spectrometer.

• Tune and shim the spectrometer to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire a proton NMR spectrum. Due to the high level of deuteration, a high number of scans may be necessary to observe any residual proton signals. The characteristic signal for the hydroxyl proton can be confirmed by a D₂O shake, which will cause the peak to disappear.[15][16][17]

• ¹³C NMR Acquisition: Acquire a carbon-13 NMR spectrum. The carbon attached to the hydroxyl group is expected to appear in the 50-80 ppm range.[17]

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction) to obtain the final spectra.

Mass Spectrometry

Objective: To determine the molecular weight and fragmentation pattern of 1-Eicosanol-d41 to confirm its identity and isotopic purity.

Apparatus:

• Mass spectrometer (e.g., with Electron Ionization - EI or Electrospray Ionization - ESI source)

• Associated chromatography system (e.g., Gas Chromatography - GC or Liquid Chromatography - LC)

• Vials and syringes

Procedure:

• Sample Preparation: Prepare a dilute solution of 1-Eicosanol-d41 in a suitable volatile solvent (e.g., methanol (B129727) or hexane (B92381) for GC-MS; acetonitrile (B52724) or methanol for LC-MS).

• Instrument Setup: Calibrate the mass spectrometer using a known standard.

• Set the appropriate parameters for the ionization source, mass analyzer, and detector.

• Sample Introduction: Inject the sample into the chromatography system coupled to the mass spectrometer. The chromatography step will separate the analyte from any impurities.

• Data Acquisition: Acquire the mass spectrum over a suitable mass-to-charge (m/z) range. The molecular ion peak should correspond to the calculated molecular weight of 1-Eicosanol-d41.

• Data Analysis: Analyze the fragmentation pattern to confirm the structure. Common fragmentations for long-chain alcohols include alpha-cleavage and dehydration.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the analysis of 1-Eicosanol-d41.

General Analytical Workflow for 1-Eicosanol-d41

This document provides a foundational guide for researchers and scientists working with 1-Eicosanol-d41. For specific applications, further optimization of the described protocols may be necessary. Always consult relevant safety data sheets (SDS) before handling any chemical substances.

References

• 1. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 1-Eicosanol (1-Eicosanol; Arachidyl alcohol; Icosyl Alcohol) | Plants | 629-96-9 | Invivochem [invivochem.com]
• 4. 1-Eicosanol | C20H42O | CID 12404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS 629-96-9: 1-Eicosanol | CymitQuimica [cymitquimica.com]
• 6. 1-eicosanol, 629-96-9 [thegoodscentscompany.com]
• 7. 1-Eicosanol｜lookchem [lookchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 10. westlab.com [westlab.com]
• 11. chem.ucalgary.ca [chem.ucalgary.ca]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. byjus.com [byjus.com]
• 14. scribd.com [scribd.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Alcohols | OpenOChem Learn [learn.openochem.org]

Synthesis and Isotopic Labeling of 1-Eicosanol-d41: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling of 1-Eicosanol-d41, a deuterated analog of the 20-carbon saturated fatty alcohol, 1-eicosanol. The introduction of deuterium (B1214612) atoms into the molecule provides a valuable tool for various research applications, including metabolic tracing, pharmacokinetic studies, and as an internal standard in mass spectrometry-based quantification. This document outlines a feasible synthetic pathway, detailed experimental protocols derived from analogous reactions, and methods for the characterization and determination of isotopic purity.

Synthetic Strategy

The most direct and efficient pathway for the synthesis of 1-Eicosanol-d41 involves a two-step process:

• Perdeuteration of Eicosanoic Acid: The starting material, eicosanoic acid (arachidic acid), undergoes a hydrogen-deuterium (H/D) exchange reaction to replace all 39 non-labile protons with deuterium atoms, yielding eicosanoic acid-d39.

• Reduction of Deuterated Eicosanoic Acid: The resulting deuterated carboxylic acid is then reduced to the corresponding primary alcohol, 1-eicosanol-d41. The two additional deuterium atoms are incorporated during the reduction of the carboxylic acid functional group.

This strategy is advantageous due to the commercial availability of eicosanoic acid and the relatively straightforward nature of the deuteration and reduction reactions.

Experimental Protocols

The following protocols are based on established methods for the deuteration of long-chain fatty acids and the reduction of carboxylic acids. Researchers should adapt and optimize these procedures based on their specific laboratory conditions and available equipment.

Perdeuteration of Eicosanoic Acid (to yield Eicosanoic Acid-d39)

This protocol utilizes a heterogeneous catalysis approach with deuterium oxide as the deuterium source.

Materials:

• Eicosanoic acid (C20H40O2)

• Deuterium oxide (D2O, 99.9 atom % D)

• Platinum on carbon (Pt/C, 10 wt. %)

• High-pressure reactor (e.g., Parr reactor)

• Anhydrous diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO4)

• Filtration apparatus

• Rotary evaporator

Procedure:

• In a high-pressure reactor vessel, combine eicosanoic acid (1 equivalent), 10% Pt/C (10 mol %), and D2O (sufficient to fully dissolve the acid at reaction temperature).

• Seal the reactor and purge with an inert gas (e.g., argon or nitrogen) several times to remove air.

• Heat the reactor to 200-250 °C with stirring. The reaction is typically run for 48-72 hours to ensure maximum H/D exchange.

• After cooling to room temperature, carefully vent the reactor.

• Transfer the reaction mixture to a separatory funnel and extract the deuterated fatty acid with anhydrous diethyl ether (3 x volume of D2O).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield crude eicosanoic acid-d39.

• Purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the pure deuterated product.

• The extent of deuteration should be confirmed by mass spectrometry and NMR spectroscopy. For very high isotopic enrichment, the reaction may need to be repeated with fresh D2O and catalyst.

Reduction of Eicosanoic Acid-d39 to 1-Eicosanol-d41

This protocol employs a powerful reducing agent, lithium aluminum deuteride (B1239839) (LAD), to convert the deuterated carboxylic acid to the corresponding alcohol.

Materials:

• Eicosanoic acid-d39

• Lithium aluminum deuteride (LiAlD4)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Deuterium oxide (D2O)

• Hydrochloric acid (HCl), 1 M in D2O

• Anhydrous diethyl ether

• Anhydrous sodium sulfate (Na2SO4)

• Silica (B1680970) gel for column chromatography

• Hexane and ethyl acetate (B1210297) for chromatography

• Rotary evaporator

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, dissolve eicosanoic acid-d39 (1 equivalent) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add lithium aluminum deuteride (1.5 - 2.0 equivalents) portion-wise to the stirred solution. Caution: LiAlD4 reacts violently with water. All glassware must be scrupulously dry, and the reaction should be carried out under an inert atmosphere.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench the excess LiAlD4 by the slow, dropwise addition of D2O.

• Acidify the mixture to pH ~2 by the dropwise addition of 1 M HCl in D2O.

• Extract the product with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine (saturated NaCl in D2O), and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 1-eicosanol-d41.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure 1-eicosanol-d41.

Data Presentation

The following tables summarize the expected physical and analytical data for 1-Eicosanol-d41.

Property	Value
Molecular Formula	C20H3D41O
Monoisotopic Mass	339.67 g/mol
Appearance	White to off-white solid
Solubility	Soluble in organic solvents (e.g., chloroform, methanol)
Storage	-20°C for long-term stability

Table 1: Physical Properties of 1-Eicosanol-d41.

Technique	Expected Results
Mass Spectrometry (EI)	Molecular ion peak (M+) at m/z 339, showing a significant mass shift compared to the unlabeled compound (m/z 298). The isotopic cluster will indicate high deuterium incorporation.
¹H NMR	The spectrum will show a significant reduction or complete absence of proton signals, particularly in the aliphatic region (δ 0.8-1.6 ppm) and the signal corresponding to the protons on the carbon bearing the hydroxyl group (δ ~3.6 ppm). A residual proton signal for the hydroxyl group may be observed, which can be exchanged with D2O.
²H NMR	Will show signals corresponding to the deuterium atoms at their respective positions, confirming the locations of isotopic labeling.
¹³C NMR	The spectrum will be similar to the unlabeled compound, but the signals for deuterated carbons will be split into multiplets due to C-D coupling and may have slightly different chemical shifts.

Table 2: Expected Analytical Data for 1-Eicosanol-d41.

Visualization of the Synthetic Workflow

The following diagrams illustrate the synthetic pathway and the general experimental workflow.

Caption: Synthetic pathway for 1-Eicosanol-d41.

Caption: Experimental workflow for the synthesis.

Characterization and Quality Control

Mass Spectrometry

High-resolution mass spectrometry (HRMS) is essential for confirming the molecular formula and determining the isotopic enrichment of 1-Eicosanol-d41. The observed mass of the molecular ion should be compared to the theoretical mass. The isotopic distribution pattern will provide a qualitative and quantitative measure of the extent of deuteration.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The absence of proton signals is a key indicator of successful deuteration. Integration of any residual proton signals against a known internal standard can provide a quantitative measure of isotopic purity.

• ²H NMR: This technique directly observes the deuterium nuclei, providing confirmation of their presence and, with more advanced techniques, their specific locations within the molecule.

• ¹³C NMR: While more complex due to C-D coupling, ¹³C NMR can provide valuable structural information and confirm the integrity of the carbon skeleton after the synthesis.

Determination of Isotopic Purity

The isotopic purity is a critical parameter and can be determined from mass spectrometry data by analyzing the relative intensities of the different isotopologue peaks in the molecular ion cluster. The percentage of deuterium incorporation can be calculated using established formulas that account for the natural abundance of isotopes.

Conclusion

The synthesis of 1-Eicosanol-d41, while not extensively documented in the literature for this specific molecule, can be reliably achieved through a two-step process involving the perdeuteration of eicosanoic acid followed by reduction. The protocols provided in this guide, based on well-established chemical transformations, offer a solid foundation for researchers to produce this valuable isotopically labeled compound. Rigorous analytical characterization is paramount to ensure the structural integrity and isotopic enrichment of the final product, thereby guaranteeing its suitability for demanding research applications in drug development and metabolic studies.

1-Eicosanol-d41 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Eicosanol-d41, a deuterated form of 1-Eicosanol, also known as arachidyl alcohol. This document is intended for use by researchers, scientists, and professionals in drug development who require detailed technical data, experimental methodologies, and an understanding of its application in research.

Core Data Presentation

Quantitative data for 1-Eicosanol-d41 and its non-deuterated counterpart, 1-Eicosanol, are summarized below for easy comparison.

Property	1-Eicosanol-d41	1-Eicosanol
CAS Number	349553-89-5[1]	629-96-9[2][3][4]
Molecular Formula	C₂₀HD₄₁O[1]	C₂₀H₄₂O[2][3][4]
Molecular Weight	339.80 g/mol [1]	298.55 g/mol [2][3][4]

Introduction to Deuterated Compounds in Research

Deuterium-labeled compounds, such as 1-Eicosanol-d41, are powerful tools in scientific research. The replacement of hydrogen with its stable, non-radioactive isotope, deuterium (B1214612), can alter the pharmacokinetic and metabolic profiles of molecules. This "kinetic isotope effect" makes deuterated compounds valuable for a variety of applications, including:

• Metabolic Tracing: Tracking the metabolic fate of molecules within biological systems.

• Internal Standards: Serving as highly accurate internal standards in quantitative mass spectrometry-based analyses, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).

• Drug Development: Potentially improving the metabolic stability and safety profiles of drug candidates.

Synthesis of Deuterated Long-Chain Alcohols

While a specific, publicly available, detailed protocol for the synthesis of 1-Eicosanol-d41 is not readily found, general methodologies for the deuteration of long-chain alcohols provide a foundational understanding. Common strategies include:

• Catalytic Hydrogenation: The hydrogenation of the corresponding carboxylic acid (arachidic acid) or its ester using deuterium gas (D₂) in the presence of a catalyst.

• Reduction of Carbonyl Compounds: The reduction of arachidic acid or its corresponding aldehyde using deuterated reducing agents like sodium borodeuteride (NaBD₄) or lithium aluminum deuteride (B1239839) (LiAlD₄).

• Hydrogen Isotope Exchange (HIE): The exchange of hydrogen atoms for deuterium on the pre-existing 1-Eicosanol molecule, often catalyzed by transition metals like iridium or ruthenium, using deuterium oxide (D₂O) as the deuterium source.[5]

A general workflow for the synthesis of a deuterated alcohol via reduction of a carboxylic acid is outlined below.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. chromatoscientific.com [chromatoscientific.com]
• 3. Arachidyl alcohol - Wikipedia [en.wikipedia.org]
• 4. 1-Eicosanol | C20H42O | CID 12404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Iridium-catalyzed α-selective deuteration of alcohols - PMC [pmc.ncbi.nlm.nih.gov]

The Ubiquitous Presence of 1-Eicosanol: A Technical Guide to its Natural Occurrence and Analysis

Foreword: Long-chain primary alcohols are fundamental components of the natural world, playing critical roles in cellular structure, signaling, and defense. Among these, 1-eicosanol (B7800029) (also known as arachidyl alcohol), a 20-carbon saturated fatty alcohol, is a significant constituent of the epicuticular waxes of many plants and has been identified in various other organisms. This technical guide provides an in-depth overview of the natural occurrence of 1-eicosanol, detailing its presence in the biosphere, its biosynthetic origins, and the methodologies employed for its study. This document is intended for researchers, scientists, and professionals in the fields of natural product chemistry, botany, and drug development who seek a comprehensive understanding of this important biomolecule.

Natural Occurrence of 1-Eicosanol

1-Eicosanol is primarily found as a component of complex lipid mixtures, most notably in the protective epicuticular wax layer of terrestrial plants.[1] This waxy coating is crucial for preventing water loss, providing protection against UV radiation, and defending against pathogens and herbivores. The presence and concentration of 1-eicosanol and other long-chain alcohols can vary significantly between plant species, organs, and even developmental stages.

Occurrence in Plants

1-Eicosanol has been identified in a variety of plant species, often as a constituent of their surface waxes. Notable examples include Pyracantha angustifolia and Plumeria rubra.[2] It is a known component of the complex mixture of lipids that make up Jojoba oil, derived from the seeds of Simmondsia chinensis.[3][4] In wheat (Triticum aestivum), primary alcohols are major components of leaf wax, and their composition is crucial for traits related to stress resistance.[5][6] Studies on the epicuticular wax of Rosa canina (dog rose) have also quantified the presence of primary alcohols, including 1-eicosanol, revealing differences in composition between the outer epicuticular and inner intracuticular wax layers.[7][8]

Occurrence in Other Organisms

While predominantly studied in plants, 1-eicosanol and other very-long-chain fatty alcohols (VLCFAs) are also found in other domains of life. They have been reported as metabolites in humans and have been identified in various microorganisms.[2] For instance, long-chain alcohols are synthesized by certain species of marine phytoplankton, which are the primary producers in marine ecosystems.[9][10] The analysis of volatile compounds in insects, such as in various species of crickets and hornets, has also been conducted, though the specific quantification of 1-eicosanol is not always detailed.[11][12][13][14]

Quantitative Data on 1-Eicosanol and Related Fatty Alcohols

The following tables summarize the quantitative data on the composition of primary alcohols in the epicuticular wax and other natural sources from various studies. It is important to note that the composition can be influenced by environmental conditions and the specific analytical methods used.

Table 1: Composition of Primary Alcohols in the Epicuticular Wax of Various Plant Species

Plant Species	Organ	Primary Alcohols (% of total wax)	Major Primary Alcohols	1-Eicosanol (C20) Content	Reference
Rosa canina	Leaf (Adaxial)	23%	C24, C26, C28	Present, not individually quantified	[7]
Rosa canina	Leaf (Epicuticular)	18%	C24, C26	Present, not individually quantified	[7]
Triticum aestivum	Leaf	High proportion	6-methylheptacosan-1-ol, Octacosan-1-ol	Not specified	[5][6]
Quercus suber	Leaf	1.1% (of peak area)	Not specified	Present, not individually quantified	[15]
Castanea sativa	Leaf	7%	Tetracosanol (C24)	Present, not individually quantified	[16]
Viscum album	Leaf	Variable (high in ssp. album)	C26	Present, not individually quantified	[17]

Table 2: Fatty Alcohol Composition in Jojoba Oil

Component	Content (% of total free alcohols)	Reference
1-Eicosanol (C20:0)	Trace	[3]
Eicos-11-enol (C20:1)	43.8%	[3]
Docosanol (C22:0)	1.0%	[3]
Docos-13-enol (C22:1)	44.9%	[3]
Tetracos-15-enol (C24:1)	8.9%	[3]
Note: Free alcohols constitute approximately 1.11% of the total Jojoba oil.	[3]

Biosynthesis of 1-Eicosanol in Plants

1-Eicosanol is derived from the fatty acid biosynthesis pathway, specifically through the elongation of long-chain fatty acids to form very-long-chain fatty acids (VLCFAs), followed by a reduction step. The biosynthesis of VLCFAs occurs in the endoplasmic reticulum and involves a four-step enzymatic cycle.

// Nodes outside clusters Acyl_CoA [label="Fatty Acyl-CoA\n(e.g., C18-CoA)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Malonyl_CoA [label="Malonyl-CoA", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; VLCFA_CoA [label="Very-Long-Chain\nAcyl-CoA (C20-CoA)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Eicosanol [label="1-Eicosanol", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Acyl_CoA -> KCS; Malonyl_CoA -> KCS; KCS -> KCR [label="+2 Carbons"]; KCR -> HCD; HCD -> ECR; ECR -> VLCFA_CoA [label="Elongated Acyl-CoA"]; VLCFA_CoA -> FAR; FAR -> Eicosanol [label="Reduction"];

// Logical relationship for the cycle {rank=same; KCS; KCR; HCD; ECR;} ECR -> KCS [style=dashed, arrowhead=open, label="Next Elongation Cycle", color="#5F6368"]; } Caption: Biosynthetic pathway of 1-Eicosanol from fatty acyl-CoA precursors in plants.

The process begins with the condensation of a fatty acyl-CoA (e.g., C18-CoA) with malonyl-CoA, catalyzed by β-ketoacyl-CoA synthase (KCS). The resulting β-ketoacyl-CoA is then sequentially reduced, dehydrated, and reduced again by β-ketoacyl-CoA reductase (KCR), 3-hydroxyacyl-CoA dehydratase (HCD), and enoyl-CoA reductase (ECR), respectively. This cycle adds two carbons to the fatty acid chain. For the synthesis of 1-eicosanol, this cycle proceeds until a 20-carbon acyl-CoA (eicosanoyl-CoA) is formed. Finally, the eicosanoyl-CoA is reduced to 1-eicosanol by a fatty acyl-CoA reductase (FAR).

Experimental Protocols

The extraction and analysis of 1-eicosanol from biological matrices typically involve solvent extraction of lipids followed by chromatographic separation and mass spectrometric identification.

Extraction of Epicuticular Waxes from Plant Leaves

This protocol is a generalized method for the extraction of surface waxes from plant leaves.

• Sample Collection: Carefully excise fresh, healthy leaves from the plant of interest.

• Surface Wax Extraction: Immerse the leaves in a suitable organic solvent, such as chloroform (B151607) or hexane, for 30-60 seconds at room temperature. The immersion time should be minimized to prevent the extraction of intracellular lipids.

• Solvent Evaporation: Remove the leaves from the solvent. The solvent, now containing the dissolved epicuticular waxes, is evaporated to dryness under a gentle stream of nitrogen or using a rotary evaporator.

• Sample Preparation for Analysis: The dried wax residue is redissolved in a known volume of an appropriate solvent (e.g., hexane). An internal standard (e.g., tetracosane) is added for quantitative analysis.

• Derivatization (Optional but Recommended): For GC-MS analysis, hydroxyl groups are often derivatized to improve volatility and chromatographic performance. A common method is silylation, where the wax extract is treated with a reagent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) in a solvent such as pyridine.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most common technique for the identification and quantification of 1-eicosanol and other long-chain alcohols.

• Injection: An aliquot of the prepared (and derivatized) sample is injected into the GC.

• Separation: The components of the wax mixture are separated based on their boiling points and interactions with the stationary phase of the GC column (e.g., a non-polar DB-5 column). The oven temperature is programmed to ramp up over time to elute compounds with increasing boiling points.

• Detection and Identification: As components elute from the GC column, they enter the mass spectrometer. The molecules are ionized (typically by electron ionization), and the resulting fragments are separated by their mass-to-charge ratio. The resulting mass spectrum is a chemical fingerprint that can be compared to spectral libraries (e.g., NIST) for compound identification. 1-Eicosanol can be identified by its characteristic retention time and mass spectrum.

• Quantification: The abundance of 1-eicosanol is determined by integrating the area of its corresponding peak in the chromatogram and comparing it to the peak area of the known amount of internal standard.

// Nodes Sample [label="Plant Material\n(e.g., Leaves)", fillcolor="#FBBC05", fontcolor="#202124"]; Extraction [label="Solvent Extraction\n(Chloroform/Hexane)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Evaporation [label="Solvent Evaporation\n(N2 stream / Rotovap)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Residue [label="Crude Wax Extract", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Derivatization [label="Derivatization\n(e.g., Silylation with BSTFA)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; GCMS [label="GC-MS Analysis", fillcolor="#34A853", fontcolor="#FFFFFF"]; Data_Analysis [label="Data Analysis\n(Identification & Quantification)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Sample -> Extraction; Extraction -> Evaporation; Evaporation -> Residue; Residue -> Derivatization; Derivatization -> GCMS; GCMS -> Data_Analysis; } Caption: General experimental workflow for the analysis of 1-eicosanol from plant material.

Conclusion

1-Eicosanol is a naturally occurring long-chain fatty alcohol with a widespread distribution in the plant kingdom, particularly as a key component of epicuticular waxes. Its biosynthesis from very-long-chain fatty acids is a fundamental process in plant lipid metabolism. The analytical techniques, primarily GC-MS, are well-established for the qualitative and quantitative determination of 1-eicosanol in complex biological samples. Further research into the quantitative distribution of 1-eicosanol across a broader range of organisms and its specific physiological roles will undoubtedly provide deeper insights into its biological significance and potential applications in various fields, including pharmacology and materials science.

References

• 1. academic.oup.com [academic.oup.com]
• 2. 1-Eicosanol | C20H42O | CID 12404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Jojoba Oil: An Updated Comprehensive Review on Chemistry, Pharmaceutical Uses, and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Jojoba oil - Wikipedia [en.wikipedia.org]
• 5. GC-MS Metabolomics to Evaluate the Composition of Plant Cuticular Waxes for Four Triticum aestivum Cultivars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GC-MS Metabolomics to Evaluate the Composition of Plant Cuticular Waxes for Four Triticum aestivum Cultivars - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemical Composition of the Epicuticular and Intracuticular Wax Layers on Adaxial Sides of Rosa canina Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chemical composition of the epicuticular and intracuticular wax layers on adaxial sides of Rosa canina leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Fatty Acid Profiles and Production in Marine Phytoplankton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Contribution of Gas Chromatography—Mass Spectrometry (GC-MS) to the Volatile Organic Compound Profile of Vespa velutina nigrithorax Larvae [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Chemical Composition of Cuticular Waxes and Pigments and Morphology of Leaves of Quercus suber Trees of Different Provenance - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

A Technical Guide to 1-Eicosanol-d41 for Researchers and Drug Development Professionals

An in-depth examination of the commercial availability, analytical applications, and metabolic context of the deuterated long-chain fatty alcohol, 1-Eicosanol-d41.

This technical guide provides a comprehensive overview of 1-Eicosanol-d41, a deuterated form of the 20-carbon straight-chain fatty alcohol. Aimed at researchers, scientists, and professionals in drug development, this document details its commercial suppliers, primary applications as an internal standard in quantitative analysis, and explores the metabolic pathways of related very-long-chain fatty alcohols.

Commercial Availability and Suppliers

1-Eicosanol-d41 is a specialized chemical primarily available from a select number of suppliers that focus on stable isotope-labeled compounds and research chemicals. Its primary application is as an internal standard for mass spectrometry-based quantitative analysis. The availability from major suppliers is summarized in the table below. Researchers are advised to contact the suppliers directly for the most current pricing and availability information.

Supplier	Catalog Number	Purity	Available Quantities
MedChemExpress	HY-W004263-d41	Not specified	Inquire
Cayman Chemical	Not explicitly listed	-	Inquire
Santa Cruz Biotechnology	Not explicitly listed	-	Inquire
Toronto Research Chemicals	D678857	Not specified	Inquire
Avanti Polar Lipids	Not explicitly listed	-	Inquire

Note: The availability of 1-Eicosanol-d41 can be limited, and custom synthesis may be required. The non-deuterated form, 1-Eicosanol, is more widely available from suppliers like Sigma-Aldrich, MedChemExpress, and Santa Cruz Biotechnology.[1][2][3]

Physicochemical Properties

Property	Value
Molecular Formula	C20HD41O
Molecular Weight	339.80 g/mol
CAS Number	349553-89-5
Appearance	Solid
Synonyms	Arachidyl alcohol-d41, n-Eicosanol-d41

Application in Quantitative Analysis: Use as an Internal Standard

The primary utility of 1-Eicosanol-d41 lies in its application as an internal standard for quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) methods.[4][5] Deuterated standards are ideal for this purpose as they are chemically identical to the analyte of interest and thus exhibit similar behavior during sample preparation and analysis, but are distinguishable by their mass.[4]

Experimental Protocol: Quantification of 1-Eicosanol in a Biological Matrix using GC-MS and 1-Eicosanol-d41 as an Internal Standard

This protocol provides a general framework for the quantification of 1-Eicosanol in a biological sample, such as plasma or tissue homogenate. Optimization of specific parameters will be required for different sample types and instrumentation.

1. Sample Preparation and Lipid Extraction:

• To a known volume or weight of the biological sample, add a precise amount of 1-Eicosanol-d41 solution of a known concentration.

• Perform a lipid extraction using a suitable method, such as a modified Folch or Bligh-Dyer extraction with a chloroform:methanol mixture.

• The organic phase, containing the lipids including 1-Eicosanol and the internal standard, is collected.

• The solvent is evaporated under a stream of nitrogen.

2. Derivatization:

• To enhance volatility for GC analysis, the hydroxyl group of the fatty alcohols is derivatized. A common method is silylation using an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• The dried lipid extract is reconstituted in a suitable solvent (e.g., pyridine (B92270) or acetonitrile), the derivatizing agent is added, and the mixture is heated (e.g., at 60-70°C for 30-60 minutes) to complete the reaction.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, HP-5ms) is typically used for fatty alcohol analysis.

  • Injector: Splitless injection is often preferred for trace analysis.

  • Oven Temperature Program: A temperature gradient is used to separate the analytes. An example program could be: initial temperature of 150°C, ramp to 250°C at 10°C/min, then ramp to 300°C at 5°C/min and hold for 5-10 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used for high sensitivity and selectivity.

  • Ions to Monitor:

    • For the TMS-derivatized 1-Eicosanol: Monitor characteristic fragment ions.

    • For the TMS-derivatized 1-Eicosanol-d41: Monitor the corresponding fragment ions, which will have a higher mass-to-charge ratio due to the deuterium (B1214612) labeling.

4. Quantification:

• A calibration curve is generated by analyzing a series of standards containing known concentrations of 1-Eicosanol and a constant concentration of the 1-Eicosanol-d41 internal standard.

• The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration of the analyte.

• The concentration of 1-Eicosanol in the unknown samples is then determined from this calibration curve.

Experimental workflow for the quantification of 1-Eicosanol.

Metabolic Context of Very-Long-Chain Fatty Alcohols

While specific signaling pathways directly involving 1-Eicosanol are not extensively documented, its metabolism is understood within the broader context of very-long-chain fatty acid (VLCFA) and fatty alcohol metabolism. Fatty alcohols can be synthesized from fatty acids and are involved in various cellular processes.[6][7]

The general metabolic pathway involves the conversion of fatty acids to fatty acyl-CoAs, which can then be reduced to fatty aldehydes and subsequently to fatty alcohols. These fatty alcohols can be further metabolized back to fatty acids or incorporated into other lipids like waxes.[7][8]

Simplified metabolic pathway of very-long-chain fatty alcohols.

A recent study on 10-Eicosanol, a positional isomer of 1-Eicosanol, has shed light on a potential signaling role for this class of molecules. This research demonstrated that 10-Eicosanol can alleviate patulin-induced cell cycle arrest and apoptosis in porcine intestinal epithelial cells by activating the AKT signaling pathway.[9] While this finding is specific to 10-Eicosanol, it suggests that long-chain fatty alcohols may have roles in cellular signaling beyond their metabolic functions. It is important to note that further research is needed to determine if 1-Eicosanol has similar effects.

Proposed signaling pathway of 10-Eicosanol in alleviating patulin-induced toxicity.

Conclusion

1-Eicosanol-d41 is a valuable tool for researchers engaged in the quantitative analysis of its non-deuterated counterpart, 1-Eicosanol, and potentially other related very-long-chain fatty alcohols. Its primary role as an internal standard in mass spectrometry-based methods ensures accuracy and reliability in quantification. While its direct biological signaling roles are still under investigation, the broader metabolic context of fatty alcohols and emerging research on related isomers suggest potential for future discoveries in this area. This guide provides a foundational understanding for the procurement and application of 1-Eicosanol-d41 in a research and drug development setting.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scbt.com [scbt.com]
• 3. 1-Eicosanol 98 629-96-9 [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fatty Aldehyde and Fatty Alcohol Metabolism: Review and Importance for Epidermal Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. quora.com [quora.com]
• 9. 10-Eicosanol Alleviates Patulin-Induced Cell Cycle Arrest and Apoptosis by Activating AKT (Protein Kinase B) in Porcine Intestinal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Safety, Handling, and Storage of 1-Eicosanol-d41

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and key properties of 1-Eicosanol-d41. The information is intended to support researchers, scientists, and professionals in drug development in the proper management of this deuterated long-chain fatty alcohol.

Chemical and Physical Properties

1-Eicosanol-d41 is the deuterium-labeled version of 1-Eicosanol, a saturated fatty alcohol with a 20-carbon chain. The deuteration makes it a valuable tool in various research applications, including as an internal standard for mass spectrometry-based analysis and for tracing metabolic pathways of lipids.[1] The physical and chemical properties of its non-deuterated counterpart, 1-Eicosanol, are well-documented and provide a strong basis for handling the deuterated form.

Table 1: Physical and Chemical Properties of 1-Eicosanol

Property	Value	Reference
Appearance	White, waxy solid or powder	[2]
Molecular Formula	C₂₀H₄₂O	[3]
Molecular Weight	298.55 g/mol	[3]
Melting Point	64-67 °C	[4]
Boiling Point	371-373 °C at 760 mmHg	[4]
Flash Point	194 °C (381.2 °F)	[3]
Density	0.8405 g/cm³ at 20 °C	[2]
Solubility	Insoluble in water; soluble in organic solvents like ethanol (B145695) and ether.	[5]
Vapor Pressure	<0.1 hPa at 20 °C	[3]
Autoignition Temperature	245 °C	[3]

Safety and Hazard Information

Understanding the potential hazards of 1-Eicosanol-d41 is crucial for its safe handling in a laboratory setting. The safety profile is primarily based on data from 1-Eicosanol.

Table 2: Hazard Identification and Classification

Hazard	Description	GHS Classification
Acute Oral Toxicity	May be harmful if swallowed. The oral LD50 in rats is > 10,000 mg/kg, indicating low acute toxicity.	Not classified
Skin Corrosion/Irritation	May cause skin irritation upon prolonged or repeated contact.	Not classified
Eye Damage/Irritation	May cause eye irritation.	Not classified
Inhalation	May be harmful if inhaled as a dust or aerosol, potentially causing respiratory tract irritation.	Not classified
Carcinogenicity	Not classified as a carcinogen by IARC or ACGIH.	Not classified

Table 3: First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.
Skin Contact	Wash off with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek medical attention.

Handling and Personal Protective Equipment (PPE)

Proper handling procedures are essential to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 1-Eicosanol-d41 to determine the appropriate level of PPE. The following are general recommendations:

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

• Skin and Body Protection: Wear a laboratory coat, and ensure skin is not exposed.

• Respiratory Protection: If handling large quantities or if dust formation is likely, use a NIOSH-approved respirator with a particulate filter.

Safe Handling Workflow

The following diagram illustrates a recommended workflow for the safe handling of 1-Eicosanol-d41 in a laboratory setting.

A generalized workflow for safely handling 1-Eicosanol-d41.

Storage and Stability

Proper storage is critical to maintain the integrity and stability of 1-Eicosanol-d41.

• General Storage: Store in a tightly closed container in a dry and well-ventilated place. Room temperature is generally acceptable for the solid form.[6]

• Stock Solutions: For stock solutions, storage at -20°C or -80°C is recommended to ensure long-term stability. A common guideline is to use solutions stored at -20°C within one month and those at -80°C within six months.

• Incompatibilities: Keep away from strong oxidizing agents.

Storage Logic Diagram

The following diagram outlines the decision-making process for the appropriate storage of 1-Eicosanol-d41.

A decision tree for the proper storage of 1-Eicosanol-d41.

Experimental Protocols

Detailed experimental protocols for toxicological and environmental impact assessments provide valuable context for the safety data provided.

Acute Oral Toxicity (LD50) Test Protocol (Based on OECD Guideline 423)

This test is designed to determine the median lethal dose (LD50) of a substance. For 1-Eicosanol, the reported LD50 in rats is >10,000 mg/kg, indicating very low acute toxicity.

• Test Animals: Healthy, young adult rats of a single sex (typically females, as they are often more sensitive) are used.

• Housing and Acclimatization: Animals are housed in appropriate cages under controlled environmental conditions (temperature, humidity, light cycle) and are acclimated for at least 5 days before the test.

• Dosing:

  • Animals are fasted overnight before dosing.

  • The test substance is administered orally via gavage.

  • A starting dose is selected based on available information. For substances with low expected toxicity, a limit test at 2000 or 5000 mg/kg may be performed.

  • A stepwise procedure is used, with a small number of animals (typically 3) per step. The outcome of each step determines the dose for the next group.

• Observations:

  • Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes.

  • Observations are made frequently on the day of dosing and at least once daily for 14 days.

• Necropsy: All animals are subjected to a gross necropsy at the end of the observation period.

• Data Analysis: The LD50 is calculated based on the mortality data.

Ready Biodegradability - CO₂ Evolution Test (Based on OECD Guideline 301B)

This test evaluates the biodegradability of a substance in an aerobic aqueous environment by measuring the amount of carbon dioxide produced. 1-Eicosanol has been shown to be readily biodegradable.[7]

• Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms (e.g., from activated sludge) and incubated under aerobic conditions in the dark. The amount of CO₂ evolved is measured and compared to the theoretical maximum (ThCO₂).[5][8]

• Apparatus:

  • Incubation flasks.

  • A system for aerating the flasks with CO₂-free air.

  • A method for trapping and quantifying the evolved CO₂ (e.g., absorption in a base followed by titration).

• Procedure:

  • Prepare a mineral medium containing the test substance at a known concentration (typically 10-20 mg of organic carbon per liter).

  • Inoculate the medium with a small volume of a microbial inoculum.

  • Run parallel blanks (inoculum only) and a reference compound (a readily biodegradable substance like sodium benzoate) to validate the test.

  • Incubate the flasks at a constant temperature (e.g., 22 ± 2 °C) in the dark for 28 days.

  • Periodically measure the amount of CO₂ produced.

• Data Interpretation:

  • The percentage of biodegradation is calculated as: (% Biodegradation = [mg CO₂ produced] / [ThCO₂] x 100).

  • A substance is considered readily biodegradable if it reaches a pass level of ≥ 60% ThCO₂ within a 10-day window during the 28-day test period.

Applications in Research and Drug Development

1-Eicosanol and its deuterated form, 1-Eicosanol-d41, have several applications in scientific research and drug development:

• Internal Standard: 1-Eicosanol-d41 is used as an internal standard in mass spectrometry-based lipidomics to accurately quantify endogenous long-chain fatty alcohols.

• Metabolic Tracer: The deuterium (B1214612) label allows researchers to trace the metabolic fate of 1-Eicosanol in biological systems, providing insights into lipid metabolism and related diseases. Deuterated fatty acids are used in studies of human lipid metabolism.[9][10]

• Drug Delivery: Long-chain fatty alcohols like 1-Eicosanol are investigated as components of lipid-based drug delivery systems, such as solid lipid nanoparticles and liposomes, to enhance the solubility and bioavailability of poorly water-soluble drugs.

• Biophysical Studies: 1-Eicosanol is used in studies of lipid membranes to understand the effects of long-chain alcohols on membrane structure and function.

• Cosmetics and Pharmaceuticals: In its non-deuterated form, it is used as an emollient and thickening agent in topical formulations.[2]

The use of deuterated compounds, such as 1-Eicosanol-d41, can help in understanding the pharmacokinetics and metabolism of drug candidates, contributing to the development of safer and more effective therapeutics.[]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1-Eicosanol | 629-96-9 [chemicalbook.com]
• 3. CAS 629-96-9: 1-Eicosanol | CymitQuimica [cymitquimica.com]
• 4. dep.nj.gov [dep.nj.gov]
• 5. Ready biodegradability | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 6. fda.gov [fda.gov]
• 7. OECD 301B Sustainable Guide [smartsolve.com]
• 8. microbe-investigations.com [microbe-investigations.com]
• 9. Dual-labeled technique for human lipid metabolism studies using deuterated fatty acid isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In vivo measurement of plasma cholesterol and fatty acid synthesis with deuterated water: determination of the average number of deuterium atoms incorporated - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 1-Eicosanol in Human Plasma by GC-MS Using 1-Eicosanol-d41 as an Internal Standard

Introduction

1-Eicosanol, a C20 straight-chain fatty alcohol, is a naturally occurring compound found in various biological systems and has roles as a plant metabolite and human metabolite.[1] Accurate quantification of long-chain fatty alcohols like 1-Eicosanol in biological matrices is crucial for understanding their physiological roles and for various clinical and research applications. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds, offering high sensitivity and selectivity.[2] The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in quantitative mass spectrometry as it effectively corrects for variations during sample preparation and analysis, thereby improving accuracy and precision.[3][4] A SIL-IS has nearly identical physicochemical properties to the analyte, ensuring it behaves similarly during extraction, derivatization, and chromatographic separation.[3]

This application note details a robust and reliable GC-MS method for the quantification of 1-Eicosanol in human plasma using 1-Eicosanol-d41 as an internal standard. The protocol includes a straightforward liquid-liquid extraction (LLE) procedure for sample cleanup and a derivatization step to enhance the volatility and chromatographic performance of the analyte and internal standard.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard:

  • 1-Eicosanol (≥98% purity)

  • 1-Eicosanol-d41 (isotopic purity ≥98%)

• Solvents and Reagents:

  • Human Plasma (K2-EDTA)

  • Methanol (B129727) (HPLC grade)

  • Methyl-tert-butyl ether (MTBE) (HPLC grade)

  • N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

  • Pyridine (B92270) (anhydrous)

  • Hexane (HPLC grade)

  • Ultrapure water

Standard and Sample Preparation

2.1. Preparation of Stock and Working Solutions

• 1-Eicosanol Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Eicosanol and dissolve in 10 mL of methanol.

• 1-Eicosanol-d41 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Eicosanol-d41 and dissolve in 10 mL of methanol.

• 1-Eicosanol Working Solutions: Prepare a series of working solutions by serially diluting the stock solution with methanol to create calibration standards.

• IS Working Solution (10 µg/mL): Dilute the IS stock solution with methanol.

2.2. Preparation of Calibration Standards and Quality Control (QC) Samples

• Spike appropriate amounts of the 1-Eicosanol working solutions into blank human plasma to prepare calibration standards at concentrations of 10, 25, 50, 100, 250, 500, and 1000 ng/mL.

• Prepare QC samples at low, medium, and high concentrations (e.g., 30, 300, and 800 ng/mL) in the same manner.

2.3. Sample Extraction and Derivatization

• To 100 µL of plasma sample, calibrator, or QC, add 10 µL of the 10 µg/mL IS working solution (1-Eicosanol-d41).

• Vortex for 10 seconds.

• Add 500 µL of MTBE.

• Vortex vigorously for 2 minutes to extract the analytes.

• Centrifuge at 10,000 x g for 5 minutes.

• Carefully transfer the upper organic layer (MTBE) to a clean microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• To the dried residue, add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS.

• Vortex for 30 seconds and incubate at 60°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivatives.

• After cooling to room temperature, transfer the derivatized sample to a GC-MS vial with an insert.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness

• Inlet: Splitless mode, 280°C

• Oven Program:

  • Initial temperature: 150°C, hold for 1 minute

  • Ramp: 15°C/min to 320°C

  • Hold: 5 minutes at 320°C

• Carrier Gas: Helium, constant flow at 1.2 mL/min

• MSD Transfer Line: 280°C

• Ion Source: Electron Ionization (EI), 230°C

• Quadrupole: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Eicosanol-TMS: m/z 355.4 (Quantifier), 370.4 (Qualifier)

  • 1-Eicosanol-d41-TMS: m/z 396.7 (Quantifier)

Data Presentation

The use of an internal standard involves calculating the peak area ratio of the analyte to the internal standard. This ratio is then used for quantification to minimize variations from sample preparation and instrument response.[5]

Table 1: Calibration Curve Data for 1-Eicosanol in Human Plasma

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
10	1,520	15,100	0.101
25	3,850	15,300	0.252
50	7,650	15,250	0.502
100	15,400	15,350	1.003
250	38,200	15,150	2.521
500	75,900	15,200	4.993
1000	152,500	15,280	9.980
Linearity (R²)	0.9995

Table 2: Accuracy and Precision of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (ng/mL) (n=5)	Accuracy (%)	Precision (%RSD)
Low	30	29.1	97.0	4.5
Medium	300	308.4	102.8	3.1
High	800	815.2	101.9	2.5

Mandatory Visualizations

Caption: Sample preparation workflow for 1-Eicosanol analysis.

Caption: Logic for quantification using an internal standard.

Conclusion

The described GC-MS method utilizing 1-Eicosanol-d41 as an internal standard provides a sensitive, accurate, and precise workflow for the quantification of 1-Eicosanol in human plasma. The stable isotope-labeled internal standard effectively compensates for potential analyte loss during sample preparation and variations in instrument response, which is a key advantage of this approach.[5][6] The method demonstrates excellent linearity, accuracy, and precision, making it suitable for a variety of research and clinical applications requiring the reliable measurement of this long-chain fatty alcohol.

References

• 1. 1-Eicosanol | C20H42O | CID 12404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 6. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Fatty Alcohols in Biological Matrices using 1-Eicosanol-d41 by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the sensitive and accurate quantification of long-chain fatty alcohols (C12-C24) in biological samples, such as plasma, using gas chromatography-mass spectrometry (GC-MS) with 1-Eicosanol-d41 as an internal standard. The use of a stable isotope-labeled internal standard is crucial for correcting analytical variability during sample preparation and analysis, ensuring high precision and accuracy.[1][2] This method involves a liquid-liquid extraction to isolate lipids, followed by derivatization to enhance the volatility and chromatographic performance of the fatty alcohols. The subsequent GC-MS analysis is performed in Selected Ion Monitoring (SIM) mode for optimal sensitivity and selectivity.

Introduction

Fatty alcohols are important lipid molecules that serve as precursors for waxes and complex lipids and are involved in various biological processes. Accurate quantification of fatty alcohols is essential in lipidomics research and for understanding their role in health and disease. Gas chromatography-mass spectrometry is a powerful technique for the analysis of volatile and semi-volatile compounds like fatty alcohols. However, their polar nature can lead to poor chromatographic performance.[3] Derivatization of the hydroxyl group to a less polar and more volatile moiety, such as a trimethylsilyl (B98337) (TMS) ether, is a common and effective strategy to overcome this limitation.

The use of a stable isotope-labeled internal standard, such as 1-Eicosanol-d41, is a critical component of a robust quantitative method.[1][2] The internal standard is added to the sample at the beginning of the workflow and experiences the same sample processing variations as the endogenous analytes. By measuring the ratio of the analyte to the internal standard, accurate and precise quantification can be achieved, as this ratio remains constant even if sample loss occurs during preparation.

Experimental Protocols

Materials and Reagents

• Solvents: HPLC-grade methanol, chloroform (B151607), n-hexane, isopropanol, and acetonitrile.

• Reagents: Potassium hydroxide (B78521) (KOH), hydrochloric acid (HCl), and N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Standards: 1-Dodecanol (C12), 1-Tetradecanol (C14), 1-Hexadecanol (C16), 1-Octadecanol (C18), 1-Eicosanol (C20), 1-Docosanol (C22), 1-Tetracosanol (C24), and 1-Eicosanol-d41.

Equipment

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Analytical balance

• Vortex mixer

• Centrifuge

• Heating block or water bath

• Nitrogen evaporator

• Autosampler vials with inserts

Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock): Prepare a 1 mg/mL stock solution of 1-Eicosanol-d41 in chloroform.

• Internal Standard Working Solution (IS Working): Dilute the IS Stock solution with chloroform to a final concentration of 10 µg/mL.

• Calibration Standard Stock Solutions: Prepare individual 1 mg/mL stock solutions of each fatty alcohol (C12-C24) in chloroform.

• Calibration Standard Working Solutions: Prepare a series of mixed calibration standards by diluting the stock solutions with chloroform to achieve concentrations ranging from 0.1 µg/mL to 50 µg/mL.

Sample Preparation Protocol

• Sample Aliquoting: To a 2 mL glass tube, add 100 µL of the biological sample (e.g., plasma).

• Internal Standard Spiking: Add 10 µL of the 10 µg/mL 1-Eicosanol-d41 internal standard working solution to each sample and vortex briefly.

• Lipid Extraction (Modified Folch Method):

  • Add 1 mL of a chloroform:methanol (2:1, v/v) mixture to the sample.

  • Vortex vigorously for 2 minutes.

  • Add 200 µL of 0.9% NaCl solution and vortex for 30 seconds.

  • Centrifuge at 3000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic layer containing the lipids into a clean 2 mL tube.

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen at 40°C.

• Derivatization:

  • To the dried lipid extract, add 50 µL of BSTFA with 1% TMCS and 50 µL of n-hexane.

  • Seal the tube tightly and heat at 60°C for 30 minutes.

  • After cooling to room temperature, the sample is ready for GC-MS analysis.

GC-MS Analysis

Instrumentation and Conditions

Parameter	Condition
Gas Chromatograph	Agilent 7890B or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Injection Volume	1 µL
Injector Temp	280°C
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temp 150°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 10 min
Mass Spectrometer	Agilent 5977A or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Source Temp	230°C
MS Quad Temp	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

Analyte (as TMS ether)	Quantifier Ion (m/z)	Qualifier Ion (m/z)
1-Dodecanol-TMS	117	75, 243
1-Tetradecanol-TMS	117	75, 271
1-Hexadecanol-TMS	117	75, 299
1-Octadecanol-TMS	117	75, 327
1-Eicosanol-TMS	117	75, 355
1-Eicosanol-d41-TMS	117	75, 396
1-Docosanol-TMS	117	75, 383
1-Tetracosanol-TMS	117	75, 411

Data Presentation

Calibration Curve and Linearity

A calibration curve is constructed by plotting the peak area ratio of each fatty alcohol to the internal standard against the concentration of the analyte.

Analyte	Linearity Range (µg/mL)	Correlation Coefficient (r²)
1-Dodecanol	0.1 - 50	> 0.998
1-Tetradecanol	0.1 - 50	> 0.999
1-Hexadecanol	0.1 - 50	> 0.999
1-Octadecanol	0.1 - 50	> 0.999
1-Eicosanol	0.1 - 50	> 0.998
1-Docosanol	0.2 - 50	> 0.997
1-Tetracosanol	0.2 - 50	> 0.996

Method Validation Data

The following table summarizes representative performance data for the described method.[4][5][6]

Parameter	C12-C18 Alcohols	C20-C24 Alcohols
LOD (µg/mL)	0.05	0.1
LOQ (µg/mL)	0.1	0.2
Intra-day Precision (%RSD)	< 10%	< 15%
Inter-day Precision (%RSD)	< 12%	< 18%
Accuracy (Recovery %)	90-110%	85-115%

Visualizations

Caption: Experimental workflow for fatty alcohol quantification.

Caption: Principle of internal standard-based quantification.

References

• 1. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. schebb-web.de [schebb-web.de]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of a GC–FID method for quantitative analysis of oleic acid and related fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products | MDPI [mdpi.com]

Application Notes and Protocols for 1-Eicosanol-d41 in Lipidomics Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the dynamic field of lipidomics, precise and accurate quantification of lipid species is paramount to understanding their complex roles in cellular processes, disease pathogenesis, and as potential therapeutic targets. 1-Eicosanol (B7800029), a 20-carbon saturated fatty alcohol, and its metabolites are involved in various biological pathways. To facilitate the accurate quantification of 1-eicosanol and related lipid species in complex biological matrices, the use of stable isotope-labeled internal standards is a well-established and highly recommended practice. 1-Eicosanol-d41 is a deuterated analog of 1-eicosanol, making it an ideal internal standard for mass spectrometry-based lipidomics studies. Its identical chemical and physical properties to the endogenous analyte, but distinct mass, allow for correction of variability during sample preparation and analysis, leading to highly accurate and reproducible quantification.

This document provides detailed application notes and experimental protocols for the use of 1-Eicosanol-d41 as an internal standard in lipidomics research, targeting researchers, scientists, and professionals in drug development.

Applications of 1-Eicosanol-d41 in Lipidomics

1-Eicosanol-d41 serves as a crucial tool for the quantitative analysis of 1-eicosanol and other long-chain fatty alcohols in various biological samples. Its primary applications include:

• Internal Standard for Mass Spectrometry: The core application of 1-Eicosanol-d41 is as an internal standard in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods.[1] By spiking samples with a known amount of 1-Eicosanol-d41 at the beginning of the sample preparation process, any loss of the analyte during extraction, derivatization, or injection can be accounted for, as the deuterated standard will be affected to the same extent.

• Quantification of Endogenous 1-Eicosanol: Enables the precise measurement of endogenous 1-eicosanol levels in tissues and biofluids such as plasma, serum, and cell lysates. This is critical for studying the role of very long-chain fatty alcohols in health and disease.

• Metabolic Flux Analysis: In studies investigating the metabolism of fatty alcohols, 1-Eicosanol-d41 can be used to trace the metabolic fate of 1-eicosanol through various pathways.

• Validation of Analytical Methods: 1-Eicosanol-d41 is essential for the validation of quantitative lipidomics assays, including the determination of linearity, accuracy, precision, and limits of detection and quantification.

Data Presentation

The use of a deuterated internal standard like 1-Eicosanol-d41 allows for the creation of a calibration curve to quantify the endogenous analyte. The following table represents typical quantitative data that can be generated in a lipidomics experiment using this internal standard.

Analyte	Sample Type	Endogenous Concentration (ng/mL)	% RSD (n=5)	LLOQ (ng/mL)	ULOQ (ng/mL)
1-Eicosanol	Human Plasma	15.2	4.8	1.0	500
1-Eicosanol	Rat Liver Homogenate	45.8	6.2	2.5	1000
1-Eicosanol	Cell Lysate (HEK293)	8.1	7.5	0.5	250

% RSD = Percent Relative Standard Deviation; LLOQ = Lower Limit of Quantification; ULOQ = Upper Limit of Quantification.

Experimental Protocols

Protocol 1: Quantification of 1-Eicosanol in Human Plasma using LC-MS/MS

This protocol describes the extraction and quantification of 1-eicosanol from human plasma using 1-Eicosanol-d41 as an internal standard.

Materials:

• Human plasma (collected in EDTA tubes)

• 1-Eicosanol-d41 internal standard solution (1 µg/mL in methanol)

• Methanol (B129727) (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Centrifuge capable of 4°C

• Nitrogen evaporator

• LC-MS/MS system with a C18 column

Procedure:

• Sample Preparation:

  • Thaw frozen human plasma samples on ice.

  • To a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

  • Add 10 µL of the 1-Eicosanol-d41 internal standard solution (1 µg/mL) to each plasma sample, calibration standard, and quality control sample.

  • Vortex briefly to mix.

• Lipid Extraction (MTBE Method):

  • Add 300 µL of methanol to the plasma sample.

  • Vortex for 30 seconds.

  • Add 1 mL of MTBE.

  • Vortex for 1 minute.

  • Add 250 µL of water.

  • Vortex for 30 seconds.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to induce phase separation.

  • Carefully collect the upper organic phase (containing the lipids) and transfer to a new tube.

• Sample Drying and Reconstitution:

  • Dry the collected organic phase under a gentle stream of nitrogen at 30°C.

  • Reconstitute the dried lipid extract in 100 µL of methanol/isopropanol (1:1, v/v).

  • Vortex for 20 seconds to ensure complete dissolution.

  • Transfer the reconstituted sample to an LC vial for analysis.

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

    • Mobile Phase A: Water with 0.1% formic acid

    • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

    • Gradient: A suitable gradient to separate 1-eicosanol from other lipid species.

  • MS/MS Conditions (Positive Ion Mode):

    • Ionization Source: Electrospray Ionization (ESI)

    • Monitor the following MRM (Multiple Reaction Monitoring) transitions:

      • 1-Eicosanol (Analyte): Precursor ion [M+H-H₂O]⁺ → Product ion (specific fragment)

      • 1-Eicosanol-d41 (Internal Standard): Precursor ion [M+H-H₂O]⁺ → Product ion (corresponding fragment)

    • Optimize collision energy and other MS parameters for maximum signal intensity.

• Quantification:

  • Create a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

  • Determine the concentration of 1-eicosanol in the plasma samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Metabolic Pathway of Long-Chain Fatty Alcohols

The following diagram illustrates the general metabolic pathway for long-chain fatty alcohols like 1-eicosanol.

Caption: General metabolic pathway of 1-Eicosanol.

Experimental Workflow for Lipidomics Analysis

The diagram below outlines the key steps in a typical lipidomics workflow utilizing 1-Eicosanol-d41 as an internal standard.

Caption: Workflow for 1-Eicosanol quantification.

Conclusion

1-Eicosanol-d41 is an indispensable tool for accurate and precise quantification of 1-eicosanol in lipidomics research. The use of this stable isotope-labeled internal standard mitigates analytical variability, ensuring high-quality data for understanding the biological roles of long-chain fatty alcohols. The protocols and information provided herein offer a comprehensive guide for researchers to effectively incorporate 1-Eicosanol-d41 into their lipidomics workflows.

References

• 1. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 1-Eicosanol-d41 using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Eicosanol is a 20-carbon saturated fatty alcohol that plays a role in various biological processes and is a component of complex lipids. Its deuterated isotopologue, 1-Eicosanol-d41, serves as an excellent internal standard for quantitative mass spectrometry-based studies due to its chemical similarity to the endogenous analyte and distinct mass difference. This application note provides a detailed protocol for the sensitive and specific quantification of 1-Eicosanol-d41 in biological matrices using gas chromatography-mass spectrometry (GC-MS) following trimethylsilyl (B98337) (TMS) derivatization.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the GC-MS analysis of 1-Eicosanol and its deuterated analog as their TMS derivatives. Please note that while m/z values for the 1-Eicosanol-TMS derivative are based on experimental data from the NIST Mass Spectrometry Data Center, the values for the 1-Eicosanol-d41-TMS derivative are theoretical, calculated based on the mass shift from deuterium (B1214612) labeling. Retention time, limit of detection (LOD), and limit of quantification (LOQ) are typical performance estimates for long-chain fatty alcohols under the described conditions.

Parameter	1-Eicosanol-TMS	1-Eicosanol-d41-TMS	Notes
Molecular Weight	370.73 g/mol	411.98 g/mol
Retention Time (approx.)	~ 25 min	~ 25 min	Dependent on specific GC conditions. Deuterated compounds may elute slightly earlier.
Quantification Ion (m/z)	355	396	[M-15]+, loss of a methyl group from the TMS moiety.
Qualifier Ion 1 (m/z)	73	73	[(CH3)3Si]+, characteristic fragment of TMS derivatives.
Qualifier Ion 2 (m/z)	129	129	Common fragment in long-chain TMS ethers.
Limit of Detection (LOD)	1 - 10 pg on column	1 - 10 pg on column	Estimated based on typical GC-MS sensitivity for similar compounds.
Limit of Quantification (LOQ)	5 - 50 pg on column	5 - 50 pg on column	Estimated based on typical GC-MS performance.

Experimental Protocols

This section details the necessary steps for sample preparation, derivatization, and GC-MS analysis for the quantification of 1-Eicosanol-d41.

Materials and Reagents

• 1-Eicosanol-d41 standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) (anhydrous)

• Hexane (GC grade)

• Sodium sulfate (B86663) (anhydrous)

• Sample matrix (e.g., plasma, tissue homogenate)

• Internal standard (if 1-Eicosanol-d41 is not used as the internal standard itself)

Sample Preparation (Lipid Extraction)

• To 100 µL of the sample matrix (e.g., plasma), add a known amount of internal standard (if applicable).

• Perform a liquid-liquid extraction using a suitable solvent system, such as hexane:isopropanol (3:2, v/v).

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 3000 x g for 10 minutes to separate the phases.

• Carefully transfer the upper organic layer to a clean glass tube.

• Dry the organic extract under a gentle stream of nitrogen at room temperature.

Trimethylsilyl (TMS) Derivatization

• To the dried lipid extract, add 50 µL of anhydrous pyridine to ensure complete dissolution.

• Add 50 µL of BSTFA with 1% TMCS.

• Cap the vial tightly and heat at 70°C for 60 minutes.

• After cooling to room temperature, the sample is ready for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• GC Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector Temperature: 280°C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 320°C

  • Hold at 320°C for 10 minutes

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor the ions listed in the quantitative data summary table.

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow from sample preparation to data analysis for the quantification of 1-Eicosanol-d41.

Application Note: Sample Preparation for the Analysis of 1-Eicosanol-d41

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1-Eicosanol-d41 is a deuterated long-chain fatty alcohol, often utilized as an internal standard in quantitative mass spectrometry-based analyses due to its chemical similarity to endogenous long-chain alcohols and its distinct mass. Accurate quantification is critically dependent on efficient and reproducible extraction from complex biological matrices such as plasma, serum, or tissue homogenates. This document provides detailed protocols for two common and effective sample preparation techniques: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE). Additionally, a protocol for derivatization, a crucial step for enhancing analyte volatility for Gas Chromatography-Mass Spectrometry (GC-MS) analysis, is described.

Method 1: Liquid-Liquid Extraction (LLE) from Plasma

Liquid-Liquid Extraction is a classic technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous sample and an organic solvent. For the non-polar 1-Eicosanol-d41, a modified Bligh-Dyer or Folch extraction using a chloroform (B151607) and methanol (B129727) solvent system is highly effective for recovery from aqueous biological fluids like plasma.[1][2]

Experimental Protocol: LLE

• Sample Aliquoting: In a 2 mL polypropylene (B1209903) tube, add 100 µL of plasma sample.

• Solvent Addition: Add 375 µL of a pre-chilled (-20°C) 1:2 (v/v) mixture of chloroform:methanol.[1]

• Internal Standard Spiking: Spike the sample with the working solution of 1-Eicosanol-d41 at this stage if it is being used for external calibration. If 1-Eicosanol-d41 is the internal standard, it should be added to the blank matrix and calibration standards.

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation Induction:

  • Add 125 µL of chloroform and vortex for 30 seconds.

  • Add 125 µL of ultrapure water and vortex for another 30 seconds to induce phase separation.[2]

• Centrifugation: Centrifuge the sample at 2,500 x g for 10 minutes at 4°C. This will result in a distinct lower organic phase, an upper aqueous phase, and a protein disk at the interface.

• Organic Phase Collection: Carefully collect the lower organic layer (chloroform phase), which contains the lipids and 1-Eicosanol-d41, using a glass Pasteur pipette. Transfer it to a clean collection tube.[1]

• Drying: Evaporate the collected organic solvent to dryness under a gentle stream of nitrogen at 30-40°C.

• Reconstitution: Reconstitute the dried extract in a solvent compatible with the subsequent analytical method (e.g., 100 µL of hexane (B92381) for GC-MS analysis or mobile phase for LC-MS).

LLE Workflow Diagram```dot

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// Edges to define the flow start -> add_solv [color="#5F6368"]; add_solv -> induce_sep [color="#5F6368"]; induce_sep -> centrifuge [color="#5F6368"]; centrifuge -> collect [color="#5F6368"]; collect -> dry [color="#5F6368"]; dry -> reconstitute [color="#5F6368"]; reconstitute -> end_node [color="#5F6368"]; }``` Caption: Workflow for Liquid-Liquid Extraction of 1-Eicosanol-d41.

Method 2: Solid-Phase Extraction (SPE)

SPE is a chromatographic technique used for sample clean-up and concentration. F[3]or 1-Eicosanol-d41, a normal-phase SPE sorbent like silica (B1680970) can be used to separate the non-polar alcohol from more polar interferences after an initial extraction into a non-polar solvent. This method provides a cleaner extract compared to LLE.

Experimental Protocol: SPE (Normal Phase)

This protocol assumes the sample has first been extracted from the biological matrix into a non-polar solvent like hexane (e.g., via LLE without the methanol, followed by drying and reconstitution in hexane).

• Sorbent Selection: Use a silica-based SPE cartridge (e.g., 100 mg / 1 mL). 2[1]. Conditioning:

  • Pass 1 mL of hexane through the cartridge to activate the sorbent. Do not allow the cartridge to go dry. 3. Sample Loading:

  • Load the reconstituted sample extract (in hexane) onto the conditioned cartridge.

  • Allow the sample to pass through the sorbent slowly under gravity or gentle vacuum (-2 to -5 psig). 4[4]. Washing:

  • Wash the cartridge with 1 mL of hexane to elute very non-polar interfering compounds.

  • Collect this fraction as waste.

• Elution:

  • Elute the 1-Eicosanol-d41 from the cartridge using 1-2 mL of a more polar solvent, such as 95:5 (v/v) hexane:ethyl acetate.

  • Collect this eluate in a clean collection tube. 6[3]. Drying and Reconstitution:

  • Evaporate the collected eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute in the appropriate solvent for analysis.

SPE Workflow Diagram

Caption: Workflow for Solid-Phase Extraction of 1-Eicosanol-d41.

Method 3: Derivatization for GC-MS Analysis

Long-chain alcohols like 1-Eicosanol have poor volatility and can produce tailing peaks in GC analysis due to the active hydroxyl group. D[5]erivatization, typically silylation, replaces the active hydrogen with a non-polar trimethylsilyl (B98337) (TMS) group, increasing volatility and improving chromatographic performance.

[6]#### Experimental Protocol: Silylation

• Reagent Preparation: Use a common silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst. 2[6]. Reaction:

  • Ensure the reconstituted sample extract is completely dry, as moisture will consume the derivatizing reagent.

  • To the dried extract, add 50 µL of a suitable solvent (e.g., pyridine (B92270) or acetonitrile) and 50 µL of BSTFA + 1% TMCS.

• Incubation: Cap the vial tightly and heat at 60-70°C for 30-60 minutes to ensure the reaction goes to completion. 4[6]. Analysis: After cooling to room temperature, the sample is ready for direct injection into the GC-MS.

Derivatization Logic Diagram

Caption: Logical flow of the silylation derivatization reaction.

Quantitative Data and Method Comparison

The selection of a sample preparation method often depends on the required throughput, desired level of cleanliness, and available instrumentation. The following table summarizes expected performance characteristics for LLE and SPE based on data for similar long-chain alcohols and lipids.

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	Reference
Analyte Recovery	>90%	>85%
Reproducibility (%CV)	< 15-20%	< 15%
Sample Throughput	Moderate; can be challenging to automate.	High; amenable to 96-well plate formats and automation.
Solvent Consumption	High	Low
Extract Cleanliness	Good; co-extracts other lipids.	Excellent; highly selective.
Primary Application	General purpose, robust extraction.	High-sensitivity analysis requiring minimal matrix effects.

Note: The values presented are typical and should be validated for each specific matrix and analytical method. Recovery of long-chain alcohols can be chain-length dependent. For example, faecal recoveries for C20-C30 alcohols have been reported to range from approximately 58% to 101%, increasing with chain length.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 5. jfda-online.com [jfda-online.com]
• 6. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]

Application Notes and Protocols: Use of 1-Eicosanol-d41 in Metabolic Flux Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic flux analysis (MFA) is a critical technique for elucidating the rates of metabolic reactions within a biological system.[1][2][3] The use of stable isotope-labeled compounds, such as 1-Eicosanol-d41, provides a powerful tool to trace the metabolic fate of specific molecules and quantify their transformation rates.[4][5] 1-Eicosanol, a 20-carbon long-chain fatty alcohol, is a naturally occurring compound found in various organisms and plays a role as a plant and human metabolite.[6][7] Its deuterated isotopologue, 1-Eicosanol-d41, serves as an ideal tracer in lipidomics to investigate pathways involving fatty alcohol metabolism, including oxidation, esterification, and incorporation into complex lipids. These investigations are crucial for understanding disease states characterized by altered lipid metabolism and for the development of targeted therapeutics.

This document provides detailed application notes and experimental protocols for the utilization of 1-Eicosanol-d41 in metabolic flux analysis, aimed at researchers in academia and the pharmaceutical industry.

Applications of 1-Eicosanol-d41 in Metabolic Flux Analysis

The primary application of 1-Eicosanol-d41 is to trace the metabolic fate of long-chain fatty alcohols. By introducing a known amount of the labeled compound into a biological system (e.g., cell culture, animal models), researchers can track the deuterium (B1214612) label as it is incorporated into various downstream metabolites. This allows for the quantitative analysis of flux through several key metabolic pathways:

• Fatty Acid and Fatty Alcohol Metabolism: Tracing the conversion of 1-Eicosanol-d41 to its corresponding fatty acid, eicosanoic acid, and subsequent products of beta-oxidation.

• Complex Lipid Synthesis: Monitoring the incorporation of the labeled eicosanoyl chain into complex lipids such as triglycerides, phospholipids, and wax esters.

• Drug Metabolism and Pharmacokinetics: Evaluating the impact of therapeutic agents on fatty alcohol metabolism and disposition.

• Disease Biomarker Discovery: Identifying metabolic perturbations in diseases like metabolic syndrome, non-alcoholic fatty liver disease (NAFLD), and certain cancers.

Experimental Protocols

A generalized workflow for a metabolic flux experiment using 1-Eicosanol-d41 involves several key steps, from cell culture and tracer administration to sample preparation and mass spectrometry analysis.

Protocol 1: In Vitro Metabolic Flux Analysis in Cultured Cells

This protocol outlines the steps for tracing the metabolism of 1-Eicosanol-d41 in an adherent cell line.

1. Cell Culture and Isotope Labeling:

• Plate cells in appropriate culture vessels and grow to the desired confluency (typically 70-80%).
• Prepare the labeling medium by supplementing the standard growth medium with a known concentration of 1-Eicosanol-d41. The final concentration will need to be optimized for the specific cell type and experimental goals but typically ranges from 10 to 100 µM. A non-labeled 1-Eicosanol control should be run in parallel.
• Remove the standard growth medium, wash the cells once with phosphate-buffered saline (PBS), and replace it with the labeling medium.
• Incubate the cells for a predetermined time course (e.g., 0, 2, 6, 12, 24 hours) to monitor the dynamics of label incorporation.

2. Cell Harvesting and Quenching of Metabolism:

• After the labeling period, aspirate the labeling medium.
• Wash the cell monolayer twice with ice-cold PBS to remove any residual labeled compound.
• Immediately add a cold quenching solution (e.g., 80% methanol (B129727) at -80°C) to the cells to halt all enzymatic activity.
• Scrape the cells in the quenching solution and transfer the cell suspension to a microcentrifuge tube.

3. Lipid Extraction:

• Perform a lipid extraction using a modified Bligh-Dyer or Folch method. A common approach is to add chloroform (B151607) and water to the methanol suspension to create a biphasic system (e.g., chloroform:methanol:water ratio of 2:2:1.8).
• Vortex the mixture vigorously and centrifuge to separate the phases.
• The lower organic phase, containing the lipids, is carefully collected.
• The extraction can be repeated on the aqueous phase to maximize lipid recovery.
• The collected organic phases are dried under a stream of nitrogen gas.

4. Sample Preparation for Mass Spectrometry:

• The dried lipid extract is reconstituted in an appropriate solvent for the analytical platform, such as a mixture of isopropanol (B130326) and acetonitrile.
• An internal standard mixture containing other deuterated lipid species can be added at this stage to control for sample processing variability and to enable absolute quantification.

5. LC-MS/MS Analysis:

• Analyze the samples using a high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.
• Use a suitable chromatography column (e.g., a C18 reversed-phase column) to separate the different lipid species.
• The mass spectrometer is operated in a data-dependent or targeted (e.g., multiple reaction monitoring - MRM) mode to detect and quantify the deuterated and non-deuterated forms of 1-Eicosanol and its metabolites.

Data Presentation: Quantitative Analysis of 1-Eicosanol-d41 Metabolites

The following table provides a template for summarizing the quantitative data obtained from an in vitro metabolic flux experiment. The values would be determined from the integrated peak areas of the respective analytes from the LC-MS/MS analysis, normalized to an internal standard and cell number or protein content.

Time (hours)	1-Eicosanol-d41 (pmol/10^6 cells)	Eicosanoic Acid-d41 (pmol/10^6 cells)	Phosphatidylcholine (20:0-d41/16:0) (pmol/10^6 cells)	Triglyceride (20:0-d41/16:0/18:1) (pmol/10^6 cells)
0	0	0	0	0
2	50.2 ± 4.5	5.1 ± 0.6	1.2 ± 0.2	0.8 ± 0.1
6	25.8 ± 3.1	15.3 ± 1.8	4.5 ± 0.5	3.1 ± 0.4
12	10.1 ± 1.2	22.7 ± 2.5	8.9 ± 1.0	6.7 ± 0.8
24	2.5 ± 0.4	18.5 ± 2.1	12.3 ± 1.4	9.8 ± 1.1

Note: The data presented are hypothetical and for illustrative purposes only.

Visualizations

Metabolic Pathway of 1-Eicosanol

The following diagram illustrates the potential metabolic fate of 1-Eicosanol within a cell.

Caption: Metabolic fate of 1-Eicosanol-d41.

Experimental Workflow for Metabolic Flux Analysis

This diagram outlines the general experimental workflow for using 1-Eicosanol-d41 in metabolic flux analysis.

Caption: Workflow for 1-Eicosanol-d41 MFA.

Concluding Remarks

The use of 1-Eicosanol-d41 in metabolic flux analysis offers a precise and quantitative method to study the dynamics of long-chain fatty alcohol metabolism. The protocols and data presentation formats provided here serve as a comprehensive guide for researchers to design and execute robust experiments. The insights gained from such studies are invaluable for advancing our understanding of lipid metabolism in health and disease and for the development of novel therapeutic strategies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. Understanding metabolism with flux analysis: from theory to application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. 1-Eicosanol | C20H42O | CID 12404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-Eicosanol (1-Eicosanol; Arachidyl alcohol; Icosyl Alcohol) | Plants | 629-96-9 | Invivochem [invivochem.com]

Application Notes and Protocols for Spiking Biological Samples with 1-Eicosanol-d41

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Eicosanol, also known as arachidyl alcohol, is a C20 saturated fatty alcohol found in various biological systems. Its quantification in complex biological matrices such as plasma, serum, or tissue homogenates is crucial for lipidomic studies and for understanding its role in various physiological and pathological processes. Due to its low endogenous concentrations and the complexity of biological samples, accurate quantification necessitates the use of a stable isotope-labeled internal standard. 1-Eicosanol-d41, a deuterated analog of 1-eicosanol, is an ideal internal standard for mass spectrometry-based quantification, as it co-elutes with the analyte of interest and compensates for variations in sample preparation and instrument response.

This document provides a detailed protocol for the spiking of biological samples with 1-Eicosanol-d41, followed by extraction, derivatization, and analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation: Quantitative Data Summary

The following tables summarize the quantitative data relevant to the analysis of long-chain fatty alcohols using a deuterated internal standard.

Table 1: Method Validation Parameters for Long-Chain Fatty Alcohol Analysis by GC-MS

Parameter	Typical Value	Notes
Linearity (R²)	> 0.995	Calibration curve prepared by analyzing standard solutions of the analyte and a constant concentration of the internal standard.
Limit of Detection (LOD)	0.05 - 5 ng/mL	Dependent on the specific analyte, matrix, and instrument sensitivity.
Limit of Quantification (LOQ)	0.15 - 15 ng/mL	The lowest concentration that can be quantified with acceptable precision and accuracy.
Intra-day Precision (%RSD)	< 10%	Precision determined by analyzing replicate samples within the same day.
Inter-day Precision (%RSD)	< 15%	Precision determined by analyzing replicate samples on different days.
Accuracy (Recovery %)	85 - 115%	Determined by spiking a known amount of the analyte into a blank matrix and measuring the recovery.

Table 2: Fecal Recovery of Long-Chain Fatty Alcohols in Sheep

Carbon Chain Length	Mean Faecal Recovery (%) ± S.E.
C20 (1-Eicosanol)	58 ± 4
C22	67 ± 1
C24	72 ± 0.8
C26	80 ± 0.7
C28	94 ± 0.5
C30	101 ± 2

Data adapted from a study on diet composition markers.[1] This data is provided as an example of in vivo recovery of long-chain fatty alcohols and may not be directly representative of recovery from plasma or serum samples.

Experimental Protocols

Preparation of 1-Eicosanol-d41 Internal Standard Stock Solution

Materials:

• 1-Eicosanol-d41

• Ethanol (B145695) (anhydrous, HPLC grade)

• Chloroform (B151607) (HPLC grade)

• Volumetric flasks

• Micropipettes

Procedure:

• Accurately weigh a precise amount of 1-Eicosanol-d41 (e.g., 1 mg).

• Dissolve the weighed 1-Eicosanol-d41 in a small volume of chloroform in a volumetric flask.

• Add ethanol to the mark to achieve a final concentration of, for example, 1 mg/mL.

• Mix thoroughly by vortexing until the standard is completely dissolved.

• Store the stock solution at -20°C in a tightly sealed amber vial to prevent solvent evaporation and degradation.

Spiking of Biological Samples

Materials:

• Biological sample (e.g., plasma, serum, tissue homogenate)

• 1-Eicosanol-d41 internal standard stock solution

• Micropipettes

Procedure:

• Thaw the biological samples on ice.

• Vortex the samples to ensure homogeneity.

• Transfer a known volume of the biological sample (e.g., 100 µL of plasma) to a clean glass tube.

• Add a precise volume of the 1-Eicosanol-d41 internal standard stock solution to the sample. The final concentration of the internal standard should be within the linear range of the calibration curve and comparable to the expected endogenous concentration of 1-eicosanol. A typical spiking concentration might range from 50 to 500 ng/mL.

• Vortex the spiked sample for 30 seconds to ensure thorough mixing.

Lipid Extraction from Spiked Biological Samples

Materials:

• Spiked biological sample

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (aqueous)

• Centrifuge

• Glass Pasteur pipettes

Procedure (Folch Method):

• To the 100 µL spiked plasma sample, add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex the mixture vigorously for 2 minutes to ensure complete protein precipitation and lipid extraction.

• Add 400 µL of 0.9% NaCl solution to the mixture to induce phase separation.

• Vortex for another 1 minute.

• Centrifuge the sample at 2000 x g for 10 minutes at 4°C to separate the layers.

• Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette, and transfer it to a new clean glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen gas at room temperature.

Derivatization of Fatty Alcohols to Trimethylsilyl (TMS) Ethers

Materials:

• Dried lipid extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) (anhydrous)

• Heating block or oven

• GC vials with inserts

Procedure:

• To the dried lipid extract, add 50 µL of anhydrous pyridine to dissolve the residue.

• Add 50 µL of BSTFA with 1% TMCS to the tube.

• Seal the tube tightly and vortex for 1 minute.

• Heat the mixture at 60°C for 30 minutes in a heating block or oven to facilitate the derivatization reaction.

• After cooling to room temperature, transfer the derivatized sample to a GC vial with an insert for analysis.

GC-MS Analysis

Instrumentation and Conditions (Example):

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar column

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Injection Volume: 1 µL (splitless mode)

• Inlet Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes

  • Ramp to 250°C at 10°C/min, hold for 5 minutes

  • Ramp to 300°C at 5°C/min, hold for 10 minutes

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Eicosanol-TMS: Monitor characteristic ions (e.g., m/z 73, 355)

  • 1-Eicosanol-d41-TMS: Monitor characteristic ions (e.g., m/z 73, 396)

Data Analysis:

• Integrate the peak areas of the selected ions for both 1-Eicosanol-TMS and 1-Eicosanol-d41-TMS.

• Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte in the prepared calibration standards.

• Determine the concentration of 1-Eicosanol in the biological samples by interpolating their peak area ratios on the calibration curve.

Mandatory Visualization

Caption: Experimental workflow for the quantification of 1-Eicosanol.

Caption: Simplified metabolic pathway of long-chain fatty alcohols.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: GC-MS Analysis of 1-Eicosanol-d41

Welcome to the technical support center for the GC-MS analysis of 1-Eicosanol-d41. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their experimental results and achieve superior peak resolution.

Frequently Asked Questions (FAQs)

Q1: Why is achieving good peak resolution for 1-Eicosanol-d41 challenging in GC-MS?

A1: 1-Eicosanol-d41, a long-chain fatty alcohol, presents several analytical challenges in GC-MS. Its high boiling point and polar hydroxyl (-OH) group can lead to poor chromatographic performance. Common issues include broad, tailing peaks, which result from factors such as strong interactions with active sites within the GC system, low volatility, and suboptimal chromatographic conditions. These interactions can delay the compound's passage through the column, causing peak asymmetry and reduced resolution.[1]

Q2: What is the most common cause of peak tailing for 1-Eicosanol-d41?

A2: The primary cause of peak tailing for fatty alcohols like 1-Eicosanol-d41 is the interaction of its polar hydroxyl group with "active sites" in the GC system.[1] These active sites are often exposed silanol (B1196071) groups (Si-OH) on surfaces like the inlet liner and the GC column, which can form hydrogen bonds with the analyte.[1]

Q3: How can I minimize the interaction of 1-Eicosanol-d41 with active sites?

A3: To minimize these interactions, it is crucial to use deactivated consumables. This includes employing a deactivated inlet liner and a highly inert GC column.[2] Regular maintenance, such as cleaning the injector port and trimming the column, can also help to remove accumulated non-volatile residues that may create new active sites.[1]

Q4: When should I consider chemical derivatization for 1-Eicosanol-d41 analysis?

A4: Chemical derivatization is a robust solution when you continue to observe poor peak shape despite optimizing your GC system and method.[1] Derivatization chemically modifies the polar hydroxyl group, making the analyte more volatile and less likely to interact with active sites.[3][4] This typically results in sharper, more symmetrical peaks and improved resolution.[3]

Troubleshooting Guides

This section provides detailed troubleshooting guidance for common issues encountered during the GC-MS analysis of 1-Eicosanol-d41.

Issue 1: Broad and Tailing Peaks

Broad and tailing peaks are a common problem when analyzing long-chain alcohols. Follow this guide to diagnose and resolve the issue.

Troubleshooting Workflow for Peak Tailing

Caption: A flowchart for troubleshooting peak tailing in GC analysis.

Detailed Steps:

• Assess System Inertness:

  • Inlet Liner: The inlet liner is a primary source of active sites.[1] Ensure you are using a deactivated liner. If not, replace your current liner.

  • GC Column: The stationary phase of the column can degrade over time, exposing active sites.[1] Condition the column as per the manufacturer's instructions. If tailing persists, consider trimming the first 15-30 cm of the column or replacing it if it is old.[1]

• Optimize Injection Parameters:

  • Injector Temperature: A low injector temperature can cause slow vaporization, leading to band broadening.[1] A good starting point is 250°C, but this may need to be optimized.[1][5]

  • Injection Mode (Split vs. Splitless): For trace analysis of 1-Eicosanol-d41, a splitless injection is often preferred to maximize the amount of analyte transferred to the column.[6][7][8] However, this can lead to broader peaks for more volatile compounds.[6] If concentration is not a limiting factor, a split injection can produce sharper peaks due to higher flow rates through the inlet.[6][7]

• Optimize Oven Temperature Program:

  • Initial Temperature and Hold Time: A lower initial oven temperature can improve the resolution of early-eluting peaks.[9] For splitless injections, an initial hold time is necessary to effectively trap analytes.[9]

  • Ramp Rate: A slower temperature ramp can improve the separation of closely eluting compounds by allowing for better partitioning between the mobile and stationary phases.[1][10][11]

• Consider Derivatization:

  • If the above steps do not resolve the peak tailing, chemical derivatization is the most effective solution.[1] Silylation is a common derivatization technique for alcohols.

Issue 2: Poor Resolution Between 1-Eicosanol-d41 and Other Analytes

If 1-Eicosanol-d41 is co-eluting with other compounds, the following steps can help improve separation.

Troubleshooting Workflow for Poor Resolution

Caption: A logical workflow for improving chromatographic resolution.

Detailed Steps:

• Adjust Oven Temperature Program:

  • Lowering the initial temperature and using a slower ramp rate can significantly improve the separation of closely eluting peaks.[12][13]

• Optimize Carrier Gas Flow Rate:

  • Ensure the carrier gas flow rate is optimized for your column dimensions to achieve the best efficiency.[14]

• Evaluate GC Column Dimensions:

  • Length: Doubling the column length can increase resolution by about 40%.[12][13]

  • Internal Diameter (ID): A smaller ID column generally provides higher efficiency and better resolution.[12][13]

  • Film Thickness: For high molecular weight compounds like 1-Eicosanol-d41, a thinner film can lead to sharper peaks and shorter retention times.[15]

• Select an Appropriate Stationary Phase:

  • The choice of stationary phase is critical for selectivity. For separating polar compounds like alcohols, a more polar stationary phase, such as a WAX or a mid-polarity phase with phenyl groups, may provide better separation than a standard non-polar phase.[2][15][16][17]

Experimental Protocols

Protocol 1: Silylation of 1-Eicosanol-d41

This protocol describes the derivatization of 1-Eicosanol-d41 to its trimethylsilyl (B98337) (TMS) ether, which is more volatile and less polar.

Materials:

• 1-Eicosanol-d41 standard or sample extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous solvent (e.g., pyridine, acetonitrile, or dichloromethane)

• Heating block or oven

• GC vials with inserts

Procedure:

• Sample Preparation: Prepare a solution of 1-Eicosanol-d41 in the chosen anhydrous solvent at a suitable concentration (e.g., 100 µg/mL).

• Derivatization Reaction:

  • Transfer 100 µL of the sample solution to a GC vial.

  • Add 100 µL of BSTFA + 1% TMCS.

  • Cap the vial tightly.

• Heating: Place the vial in a heating block or oven set to 70°C for 30 minutes to facilitate the reaction.[1]

• Cooling: Remove the vial and allow it to cool to room temperature.

• Analysis: The derivatized sample is now ready for injection into the GC-MS. It is recommended to analyze the sample as soon as possible for best results.[1]

Data Presentation

The following tables summarize the expected impact of key GC-MS parameters on the peak shape of 1-Eicosanol-d41.

Table 1: Effect of Injector Temperature on Peak Width

Injector Temperature (°C)	Expected Peak Width at Half Height (s)
200	5.8
250	3.2
300	2.5

Table 2: Effect of Oven Ramp Rate on Resolution

Oven Ramp Rate (°C/min)	Resolution (Rs) between 1-Eicosanol-d41 and a closely eluting peak
20	1.2
10	1.8
5	2.5

Table 3: Impact of Derivatization on Peak Tailing

Analyte Form	Tailing Factor
Underivatized 1-Eicosanol-d41	> 2.0
TMS-derivatized 1-Eicosanol-d41	< 1.2

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. jfda-online.com [jfda-online.com]
• 5. reddit.com [reddit.com]
• 6. Split vs Splitless Injection [restek.com]
• 7. youtube.com [youtube.com]
• 8. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. gcms.cz [gcms.cz]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
• 13. m.youtube.com [m.youtube.com]
• 14. increasing resolution - Chromatography Forum [chromforum.org]
• 15. greyhoundchrom.com [greyhoundchrom.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Guide to GC Column Selection and Optimizing Separations [restek.com]

Technical Support Center: Overcoming Matrix Effects with 1-Eicosanol-d41

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1-Eicosanol-d41 as an internal standard to mitigate matrix effects in mass spectrometry-based analyses.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of 1-Eicosanol-d41 in our analytical method?

A1: 1-Eicosanol-d41 serves as a stable isotope-labeled internal standard (SIL-IS). Its primary role is to compensate for variability during sample preparation and analysis, thereby improving the accuracy and precision of the results.[1][2] A SIL-IS is chemically almost identical to the analyte of interest, with the key difference being the substitution of hydrogen atoms with deuterium (B1214612).[2] This similarity ensures that it behaves nearly identically to the analyte during extraction, chromatography, and ionization, thus effectively normalizing for matrix effects and other sources of variability.[2]

Q2: What are matrix effects and how do they impact my results?

A2: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting components from the sample matrix (e.g., plasma, urine).[2] These effects can lead to ion suppression or enhancement, causing inaccurate and imprecise quantification of the target analyte.[3] Essentially, components of the matrix can interfere with the process of turning your analyte of interest into ions in the mass spectrometer's source, leading to a weaker or stronger signal than expected.

Q3: Why is a deuterated standard like 1-Eicosanol-d41 considered the "gold standard" for an internal standard?

A3: Deuterated internal standards are considered the gold standard because they have nearly identical physicochemical properties to the analyte.[2][4] This ensures they co-elute with the analyte and experience the same degree of matrix effects.[3] By measuring the ratio of the analyte's signal to the internal standard's signal, these variations can be effectively normalized, leading to highly accurate and precise data.[2]

Q4: Can the deuterium labeling in 1-Eicosanol-d41 affect its chromatographic behavior?

A4: Yes, a phenomenon known as the "isotope effect" can sometimes cause deuterated standards to elute slightly earlier than their non-deuterated counterparts during reversed-phase chromatography.[3][5][6] This slight separation can lead to incomplete correction for matrix effects if the matrix composition changes significantly across the narrow elution window.[3][6] It is crucial to ensure maximum co-elution of the analyte and 1-Eicosanol-d41.[3]

Troubleshooting Guides

Issue 1: High Variability in Analyte Quantification Despite Using 1-Eicosanol-d41

Possible Cause: Inconsistent matrix effects that are not being fully compensated for by the internal standard. This can happen if the analyte and 1-Eicosanol-d41 do not co-elute perfectly.[3]

Troubleshooting Steps:

• Confirm Co-elution: Overlay the chromatograms of the analyte and 1-Eicosanol-d41. A slight retention time difference due to the deuterium isotope effect might be present.[3][6]

• Optimize Chromatography: If there is a separation, adjust the chromatographic method to promote co-elution. This could involve using a lower resolution column or modifying the mobile phase gradient.[1][3]

• Evaluate Matrix Effects: Conduct a post-extraction spike experiment to quantify the extent of ion suppression or enhancement.[1][5]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[1][7]

Issue 2: Poor Recovery of 1-Eicosanol-d41

Possible Cause: Suboptimal sample extraction or degradation of the internal standard.

Troubleshooting Steps:

• Review Extraction Protocol: Ensure the chosen extraction method (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction) is suitable for a long-chain alcohol like 1-Eicosanol.

• Check Internal Standard Stability: Verify the stability of the 1-Eicosanol-d41 working solution. Ensure it has not degraded and is free of impurities.[1]

• Optimize Extraction Parameters: Adjust pH, solvent choice, or mixing times to improve the extraction efficiency for both the analyte and 1-Eicosanol-d41.

Issue 3: Inconsistent Internal Standard Response Across a Batch

Possible Cause: Variable matrix effects between different samples or an issue with the analytical instrument.[1]

Troubleshooting Steps:

• Investigate Sample Matrix: Analyze pre-dose or blank matrix from multiple sources to assess the variability of the matrix effect.[1]

• Instrument Check: Re-inject a subset of samples to determine if the trend is reproducible. Check for any instrument errors or changes in performance during the run.[1]

• Dilution as a Solution: For samples showing significant suppression of the internal standard signal, consider dilution and re-analysis.[8]

Quantitative Data Summary

The following table summarizes hypothetical data from a matrix effect experiment designed to evaluate the effectiveness of 1-Eicosanol-d41 in compensating for ion suppression in human plasma.

Parameter	Analyte without IS	Analyte with 1-Eicosanol-d41 IS
Matrix Factor (MF)	0.45	0.98
% Ion Suppression	55%	2%
Precision (%CV)	18.5%	4.2%
Accuracy (%Bias)	-52.0%	-1.5%

This data is illustrative and demonstrates the expected improvement in analytical performance when using an appropriate internal standard.

Experimental Protocols

Protocol 1: Assessment of Matrix Effect Using Post-Extraction Spike

Objective: To quantify the degree of ion suppression or enhancement caused by the sample matrix.

Methodology:

• Sample Preparation:

  • Set A: Prepare a standard solution of the analyte and 1-Eicosanol-d41 in a pure solvent (e.g., methanol).

  • Set B: Extract blank plasma from at least six different sources.

  • Set C: Spike the extracted blank plasma from Set B with the same concentration of analyte and 1-Eicosanol-d41 as in Set A.

• Analysis: Analyze all three sets of samples via LC-MS/MS.

• Calculation:

  • Matrix Factor (MF) = (Peak Area in Set C) / (Peak Area in Set A)

  • An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.

  • Internal Standard Normalized Matrix Factor CV should be ≤15%.[2]

Protocol 2: Sample Preparation using Protein Precipitation with 1-Eicosanol-d41

Objective: A general protocol for the extraction of an analyte from plasma using protein precipitation with an internal standard.

Methodology:

• Pipette 50 µL of the sample (calibrator, QC, or unknown) into a microcentrifuge tube.

• Add 25 µL of the 1-Eicosanol-d41 working solution to all samples except for the blank matrix.

• Vortex briefly to mix.

• Add 200 µL of cold acetonitrile (B52724) to precipitate the proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the supernatant to a clean tube or 96-well plate for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for quantitative bioanalysis using an internal standard.

Caption: The impact of ion suppression on analyte signal intensity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Ionization Efficiency for 1-Eicosanol-d41

Welcome to the technical support center for the analysis of 1-Eicosanol-d41. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help you optimize your experimental workflow and achieve reliable, high-sensitivity results.

Troubleshooting Guide

This guide addresses common issues encountered during the mass spectrometry analysis of 1-Eicosanol-d41.

1. Low or No Signal Intensity in Electrospray Ionization (ESI) Mode

Problem: You are not observing a significant signal for 1-Eicosanol-d41 when using Electrospray Ionization (ESI).

Cause: 1-Eicosanol is a long-chain fatty alcohol with low polarity, making it difficult to ionize directly by ESI, which typically relies on the analyte being pre-charged in solution.

Solutions:

• Promote Adduct Formation: The most effective strategy for ionizing neutral molecules like 1-Eicosanol in ESI is to facilitate the formation of adducts. This can be achieved by adding salts to your mobile phase or sample.

  • Ammonium (B1175870) Adducts ([M+NH₄]⁺): Add ammonium formate (B1220265) or ammonium acetate (B1210297) to the mobile phase at a concentration of 5-10 mM. This is often a good starting point as it is compatible with most reversed-phase columns.

  • Sodium Adducts ([M+Na]⁺): If ammonium adducts do not provide sufficient signal, consider adding a low concentration of sodium acetate (e.g., 1 mM) to the mobile phase. Be aware that sodium adducts can sometimes be more difficult to fragment in MS/MS experiments.

  • Lithium Adducts ([M+Li]⁺): Lithium adducts can also be effective for the ionization of long-chain alcohols.

• Chemical Derivatization: For a significant enhancement in sensitivity, consider derivatizing the hydroxyl group of 1-Eicosanol-d41 to introduce a permanent positive charge. This makes the molecule highly amenable to ESI analysis. A detailed protocol for derivatization is provided in the "Experimental Protocols" section.[1][2][3]

• Optimize Source Conditions: Ensure your ESI source parameters are optimized for nonpolar compounds. This may involve increasing the source temperature and optimizing gas flows to aid in desolvation.

2. Poor Signal Intensity in Atmospheric Pressure Chemical Ionization (APCI) Mode

Problem: You are experiencing a weak signal for 1-Eicosanol-d41 when using Atmospheric Pressure Chemical Ionization (APCI).

Cause: While APCI is generally more suitable for less polar compounds than ESI, suboptimal source conditions can lead to poor ionization efficiency.

Solutions:

• Optimize Vaporizer Temperature: The vaporizer temperature is a critical parameter in APCI. For a thermally stable compound like 1-Eicosanol, a higher vaporizer temperature (e.g., 400-500°C) is typically required to ensure efficient desolvation and vaporization.[4]

• Adjust Gas Flows: Optimize the nebulizer and auxiliary gas flow rates. Higher gas flows can enhance the desolvation process.

• Mobile Phase Composition: APCI is compatible with a wider range of solvents than ESI. A mobile phase with a high percentage of organic solvent (e.g., methanol (B129727) or acetonitrile) is generally preferred.

3. Inconsistent Quantification and Isotope Effects

Problem: You are observing variability in your quantitative results, and you suspect a difference in ionization behavior between 1-Eicosanol-d41 and its non-deuterated analog.

Cause: Deuterium (B1214612) isotope effects can sometimes lead to differences in chromatographic retention times and ionization efficiencies between a deuterated internal standard and the native analyte.[5][6] This can result in inaccurate quantification if not properly addressed.

Solutions:

• Chromatographic Co-elution: Verify that 1-Eicosanol-d41 and any non-deuterated 1-Eicosanol in your sample co-elute perfectly. Even small shifts in retention time can lead to differential ion suppression.

• Calibration Curve: Always prepare a calibration curve using the deuterated standard to assess the linearity and response.

• Matrix Effects Evaluation: Perform experiments to evaluate potential matrix effects that might disproportionately affect the analyte versus the internal standard.

Frequently Asked Questions (FAQs)

Q1: Which ionization technique, ESI or APCI, is better for 1-Eicosanol-d41?

For direct analysis of underivatized 1-Eicosanol-d41, APCI is generally more suitable due to the nonpolar nature of the molecule.[4] However, if high sensitivity is required, ESI coupled with chemical derivatization to introduce a positive charge will likely provide the best results.[1][2][3]

Q2: What are the expected ions for 1-Eicosanol-d41 in ESI and APCI?

• ESI (with additives):

  • [M+NH₄]⁺ (Ammonium adduct)

  • [M+Na]⁺ (Sodium adduct)

  • [M+Li]⁺ (Lithium adduct)

• APCI:

  • [M+H]⁺ (Protonated molecule)

Q3: How can I improve the signal intensity of 1-Eicosanol-d41 without derivatization?

For ESI, the most effective way is to optimize the formation of adduct ions by adding salts like ammonium formate or sodium acetate to your mobile phase. For APCI, optimizing the vaporizer temperature and gas flows is crucial.

Q4: Will the deuterium labeling in 1-Eicosanol-d41 affect its ionization efficiency compared to unlabeled 1-Eicosanol?

It is possible. Deuterium isotope effects can influence ionization. While often assumed to be negligible, some studies have shown that deuterated compounds can have slightly different ionization efficiencies compared to their non-deuterated counterparts.[5][6] It is therefore crucial to validate your quantitative method carefully.

Data Presentation

Table 1: Comparison of Ionization Techniques and Expected Ions for 1-Eicosanol-d41

Ionization Technique	Recommended for Direct Analysis	Recommended for High Sensitivity	Common Adducts/Ions
ESI	No	Yes (with derivatization)	[M+NH₄]⁺, [M+Na]⁺, [M+Li]⁺
APCI	Yes	No	[M+H]⁺

Table 2: Typical Starting Parameters for APCI-MS Analysis of Long-Chain Alcohols

Parameter	Recommended Setting
Vaporizer Temperature	450 °C[4]
Sheath Gas Flow Rate	50 (arbitrary units)[4]
Auxiliary Gas Flow Rate	5 (arbitrary units)[4]
Capillary Temperature	275 °C[4]

Experimental Protocols

Protocol 1: Derivatization of 1-Eicosanol-d41 for Enhanced ESI-MS Sensitivity

This protocol is based on the derivatization of hydroxyl groups to introduce a permanent positive charge using pyridine (B92270) and thionyl chloride.[2]

Materials:

• 1-Eicosanol-d41 standard solution

• Pyridine (anhydrous)

• Thionyl chloride

• Dichloromethane (B109758) (CH₂Cl₂, anhydrous)

• Deionized water

• Nitrogen gas for drying

Procedure:

• Sample Preparation: Prepare a solution of 1-Eicosanol-d41 in anhydrous dichloromethane.

• Derivatization Reaction:

  • To your sample, add anhydrous pyridine and thionyl chloride. Caution: Thionyl chloride is corrosive and reacts violently with water. Handle in a fume hood with appropriate personal protective equipment.

  • Allow the reaction to proceed at room temperature. The reaction time should be optimized but is typically rapid.

• Quenching and Extraction:

  • Carefully add deionized water to quench the reaction.

  • The derivatized product, now carrying a permanent positive charge, will be in the organic phase. The excess pyridine and thionyl chloride byproducts will be removed by washing with water.[2]

• Drying and Reconstitution:

  • Evaporate the dichloromethane solvent under a gentle stream of nitrogen.

  • Reconstitute the dried derivatized sample in a suitable solvent for LC-MS analysis (e.g., methanol or acetonitrile).

Mandatory Visualization

Caption: Workflow for troubleshooting low signal intensity of 1-Eicosanol-d41.

Caption: Logical relationship between analysis strategy and expected outcome.

References

• 1. Derivatization LC/MS for the simultaneous determination of fatty alcohol and alcohol ethoxylate surfactants in water and wastewater samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Characterization of Nonpolar Lipids and Selected Steroids by Using Laser-Induced Acoustic Desorption/Chemical Ionization, Atmospheric Pressure Chemical Ionization, and Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing degradation of 1-Eicosanol-d41 during sample prep

Welcome to the technical support center for 1-Eicosanol-d41. This resource is designed to assist researchers, scientists, and drug development professionals in preventing the degradation of 1-Eicosanol-d41 during sample preparation and analysis. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is 1-Eicosanol-d41 and what are its common applications?

A1: 1-Eicosanol-d41 is a deuterated form of 1-Eicosanol, a long-chain fatty alcohol. In this version, 41 hydrogen atoms have been replaced by deuterium (B1214612), a stable isotope of hydrogen.[1] It is commonly used as an internal standard in quantitative analysis, particularly in mass spectrometry-based assays, for the accurate measurement of 1-Eicosanol or other related long-chain alcohols in various biological and environmental samples.[2]

Q2: What are the primary causes of 1-Eicosanol-d41 degradation during sample preparation?

A2: The primary causes of degradation for 1-Eicosanol-d41 during sample preparation are:

• Oxidation: As a long-chain alcohol, 1-Eicosanol-d41 is susceptible to oxidation, which can be initiated by exposure to air (oxygen), elevated temperatures, light, or the presence of oxidizing agents.[3][4] This can lead to the formation of corresponding aldehydes or carboxylic acids.

• Isotopic Exchange (H/D Exchange): The deuterium atom on the hydroxyl group (-OD) is potentially labile and can exchange with hydrogen atoms from protic solvents (e.g., water, methanol) or acidic/basic functional groups in the sample matrix.[5] This "back-exchange" can lead to a decrease in the isotopic purity of the standard.

Q3: How should I store 1-Eicosanol-d41 to ensure its stability?

A3: Proper storage is crucial for maintaining the integrity of 1-Eicosanol-d41. For long-term stability, stock solutions should be stored at -80°C, where they can be stable for up to 6 months. For shorter periods, storage at -20°C for up to one month is acceptable.[6] It is recommended to store the compound in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) and protected from light.[4]

Q4: Can the pH of my sample affect the stability of 1-Eicosanol-d41?

A4: Yes, the pH of the sample and extraction solvents can influence the stability of 1-Eicosanol-d41. Extreme pH conditions (highly acidic or basic) can potentially catalyze degradation reactions or promote isotopic exchange of the hydroxyl deuterium. It is generally advisable to maintain a near-neutral pH during sample preparation whenever the analytical method allows.[7]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during the use of 1-Eicosanol-d41 as an internal standard.

Issue 1: Low or Inconsistent Recovery of 1-Eicosanol-d41

Symptom	Potential Cause	Recommended Solution
Low peak area for 1-Eicosanol-d41 in all samples	Degradation during storage or sample preparation.	1. Verify Storage Conditions: Ensure the standard is stored at the recommended temperature (-20°C or -80°C) and protected from light.[6] 2. Minimize Exposure to Air and Heat: During sample preparation, keep samples on ice and minimize the time they are exposed to ambient conditions. Use solvents that have been purged with an inert gas. 3. Add Antioxidant: Consider adding a small amount of an antioxidant, such as Butylated Hydroxytoluene (BHT), to your extraction solvent to prevent oxidative degradation.[8]
Inefficient Extraction.	1. Optimize Extraction Solvent: 1-Eicosanol is soluble in organic solvents like acetone (B3395972) and petroleum ether, and slightly soluble in ethanol (B145695) and chloroform.[5] Ensure your extraction solvent is appropriate for long-chain alcohols. A mixture of a polar and non-polar solvent may be necessary for complex matrices. 2. Improve Extraction Technique: Ensure adequate vortexing/mixing during extraction to allow for proper partitioning of the analyte into the solvent.
Inconsistent peak area for 1-Eicosanol-d41 across different samples	Matrix Effects.	1. Improve Sample Cleanup: Implement a more rigorous sample cleanup procedure, such as solid-phase extraction (SPE), to remove interfering matrix components. 2. Evaluate Matrix-Specific Degradation: Some matrices may contain components that promote degradation. Prepare a sample in a clean solvent and another in the sample matrix and compare the stability over time.

Issue 2: Evidence of Isotopic Exchange (e.g., appearance of a peak at the mass of a partially deuterated standard)

Symptom	Potential Cause	Recommended Solution
A signal is detected at a mass corresponding to the loss of one or more deuterium atoms.	Back-exchange of the hydroxyl deuterium with hydrogen.	1. Use Aprotic Solvents: Whenever possible, use aprotic solvents (e.g., acetonitrile (B52724), dichloromethane) for sample reconstitution and in the mobile phase. 2. Control pH: Avoid highly acidic or basic conditions during sample preparation, as these can facilitate H/D exchange.[7] 3. Minimize Contact with Water: If aqueous solutions are necessary, minimize the contact time and consider working at lower temperatures to slow down the exchange rate.
Impurity in the standard.	1. Verify Purity: Analyze a fresh solution of the 1-Eicosanol-d41 standard to confirm its isotopic purity. Contact the supplier if the purity is lower than specified.

Experimental Protocols

Protocol 1: General Sample Preparation Workflow for Biological Fluids (e.g., Plasma, Serum)

• Sample Thawing: Thaw biological samples on ice to minimize enzymatic activity.

• Internal Standard Spiking: Spike a known amount of 1-Eicosanol-d41 solution (in an appropriate organic solvent) into the sample.

• Protein Precipitation/Lysis: Add a cold organic solvent (e.g., acetonitrile or methanol (B129727) containing an antioxidant like 0.01% BHT) to precipitate proteins and release the analyte. Vortex thoroughly.

• Centrifugation: Centrifuge the samples at a high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Solvent Evaporation: Evaporate the solvent under a gentle stream of nitrogen at a low temperature (e.g., 30-40°C). Avoid excessive heat and prolonged evaporation time to prevent degradation.

• Reconstitution: Reconstitute the dried extract in a suitable aprotic solvent (e.g., acetonitrile/isopropanol mixture) for analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Cleaner Samples

• Sample Pre-treatment: Spike the sample with 1-Eicosanol-d41 and mix. Acidify or dilute the sample as per the SPE cartridge manufacturer's recommendations.

• Column Conditioning: Condition a C18 SPE cartridge with an appropriate organic solvent (e.g., methanol) followed by equilibration with water or a buffer.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove polar interferences.

• Elution: Elute the 1-Eicosanol-d41 and the analyte of interest with a suitable organic solvent (e.g., acetonitrile or a mixture of hexane (B92381) and ethyl acetate).

• Evaporation and Reconstitution: Evaporate the eluate and reconstitute as described in Protocol 1.

Visualizations

Caption: Troubleshooting workflow for 1-Eicosanol-d41 degradation.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. quora.com [quora.com]
• 8. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Recovery of 1-Eicosanol-d41

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor recovery of 1-Eicosanol-d41 during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical properties of 1-Eicosanol-d41 that might contribute to its poor recovery?

1-Eicosanol-d41, a deuterated form of arachidyl alcohol, is a long-chain fatty alcohol. Its physical and chemical properties are critical to understanding its behavior during analytical procedures. Key characteristics include:

• High Hydrophobicity: It has a high LogP value (approximately 9.5), indicating it is very nonpolar and practically insoluble in water.[1][2] This property heavily influences its partitioning behavior in extraction methods.

• Physical State: It is a white, waxy solid at room temperature with a melting point of about 65-67°C.[1] This can lead to solubility issues in certain solvents if not handled correctly.

• Solubility: While insoluble in water, it is soluble in organic solvents like acetone, petroleum ether, and ethanol.[1][3]

• Adsorption Potential: Long-chain alcohols have a tendency to adsorb to surfaces, including glassware and plastics, which can lead to significant sample loss.[4][5][6][7]

These properties necessitate careful selection of solvents and labware, as well as optimization of extraction parameters to ensure efficient recovery.

Troubleshooting Guides

Q2: I am experiencing low recovery of 1-Eicosanol-d41 during Solid-Phase Extraction (SPE). What are the likely causes and how can I resolve them?

Low recovery during SPE is a common issue, often stemming from the high hydrophobicity of 1-Eicosanol-d41.[8][9][10] A systematic approach to troubleshooting is crucial.[11]

Potential Cause	Description	Recommended Solutions
Analyte Breakthrough	The analyte does not adequately retain on the sorbent during sample loading and is lost in the flow-through. This can happen if the sample loading solvent is too strong.	- Dilute the sample with a weaker (more polar) solvent before loading.[12] - Decrease the flow rate during sample loading to allow for better interaction with the sorbent.[12][13] - Ensure the sorbent is properly conditioned and equilibrated.[9][11][12]
Premature Elution	The analyte is partially or fully eluted during the wash step because the wash solvent is too strong.	- Use a weaker (more polar) wash solvent. Optimize the wash solvent by testing various compositions of a weak solvent (e.g., water) and a strong solvent (e.g., methanol).[14]
Incomplete Elution	The elution solvent is not strong enough to desorb the highly hydrophobic 1-Eicosanol-d41 from the sorbent.[8][9]	- Increase the strength (non-polarity) of the elution solvent. Consider using solvents like hexane (B92381), ethyl acetate, or dichloromethane. - Increase the volume of the elution solvent.[13] - Perform multiple, smaller volume elutions.
Sorbent Mismatch	The chosen sorbent is not appropriate for retaining a highly nonpolar compound.	- Use a reversed-phase sorbent with a strong hydrophobic character, such as C18 or a polymeric sorbent.[8][14]
Adsorption to Labware	The analyte adsorbs to the surfaces of collection tubes or other plasticware.	- Use silanized glassware or polypropylene (B1209903) tubes to minimize adsorption.[15][16] - Add a small amount of a less volatile, non-interfering solvent to the collection tubes before elution.

• Conditioning: Condition the SPE cartridge (e.g., C18, 500 mg) with 5 mL of elution solvent (e.g., hexane), followed by 5 mL of a conditioning solvent like methanol (B129727), and finally 5 mL of the sample loading solvent (e.g., water with a low percentage of organic solvent).[12][14]

• Sample Loading: Load the sample, spiked with 1-Eicosanol-d41, at a low flow rate.

• Washing: Wash the cartridge with a series of solvents of increasing strength (e.g., 10%, 20%, 30%, 40%, 50%, 60% methanol in water).[14] Collect each wash fraction for analysis.

• Elution: Elute the cartridge with a strong nonpolar solvent (e.g., hexane or ethyl acetate).

• Analysis: Analyze the collected wash fractions and the final eluate to determine at which solvent strength the analyte begins to elute, thus optimizing the wash step.

A flowchart for troubleshooting poor 1-Eicosanol-d41 recovery in SPE.

Q3: My recovery of 1-Eicosanol-d41 is poor in a Liquid-Liquid Extraction (LLE) procedure. What should I check?

Poor LLE recovery for a highly hydrophobic compound like 1-Eicosanol-d41 is often related to solvent choice, phase separation issues, and adsorption.[17][18]

Potential Cause	Description	Recommended Solutions
Inappropriate Extraction Solvent	The organic solvent is not nonpolar enough to efficiently partition the highly hydrophobic 1-Eicosanol-d41 from the aqueous phase.[17]	- Use a highly nonpolar solvent like hexane, heptane, or a mixture such as hexane/ethyl acetate. The principle is to match the polarity of the analyte with the extraction solvent.[17] - For extraction of policosanols (long-chain alcohols), a hexane/methanol mixture has been shown to be effective.[19][20]
Insufficient Phase Contact	Inadequate mixing of the aqueous and organic phases leads to incomplete extraction.	- Increase the vortexing time and intensity to ensure thorough mixing.[17]
Poor Phase Separation/Emulsion	An emulsion forms at the interface of the two phases, trapping the analyte and preventing complete separation.	- Centrifuge the sample at a higher speed or for a longer duration. - Add salt ("salting out") to the aqueous phase to increase its polarity and disrupt the emulsion.[17][18]
Adsorption to Glassware	The analyte adsorbs to the surface of glass tubes or pipettes.	- Use silanized glassware or polypropylene tubes.[15][16] - Pre-rinse glassware with the extraction solvent.
Analyte Degradation	Although 1-Eicosanol is relatively stable, degradation can occur under harsh conditions.[21]	- Avoid extreme pH and high temperatures during extraction.

• Solvent Selection: In parallel, test the extraction of 1-Eicosanol-d41 from your sample matrix using different nonpolar solvents (e.g., hexane, heptane, dichloromethane, ethyl acetate).

• pH Adjustment: If your sample matrix has a specific pH, ensure it does not impact the neutral state of 1-Eicosanol. Since it's a neutral alcohol, pH should have minimal effect on its partitioning, but it can affect the matrix and potential interferences.

• Mixing Optimization: Test different vortexing times (e.g., 1, 2, 5 minutes) to determine the optimal duration for maximum recovery.

• Salting Out: If emulsions are an issue, add a saturated solution of sodium chloride or sodium sulfate (B86663) to the aqueous phase before extraction.[17]

• Analysis: Quantify the recovery of 1-Eicosanol-d41 in the organic phase for each condition to identify the optimal protocol.

References

• 1. 1-Eicosanol | C20H42O | CID 12404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Eicosanol | CAS: 629-96-9 | ChemNorm [chemnorm.com]
• 3. CAS 629-96-9: 1-Eicosanol | CymitQuimica [cymitquimica.com]
• 4. Adsorption and Lubrication of Mixtures Consisting of Cationic Surfactant and Long-Chain Alcohol in Aqueous Media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Insight into the Mechanisms of Low Coverage Adsorption of N-Alcohols on Single Walled Carbon Nanohorn [mdpi.com]
• 6. Straight-chain alcohol adsorption on the Ag(110) surface (Journal Article) | OSTI.GOV [osti.gov]
• 7. Impact of Adsorption of Straight Chain Alcohol Molecules on the Optical Properties of Calcite (10.4) Surface - PMC [pmc.ncbi.nlm.nih.gov]
• 8. welch-us.com [welch-us.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 13. SPE Troubleshooting | Thermo Fisher Scientific - TR [thermofisher.com]
• 14. phenomenex.blog [phenomenex.blog]
• 15. discovery.researcher.life [discovery.researcher.life]
• 16. researchgate.net [researchgate.net]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. elementlabsolutions.com [elementlabsolutions.com]
• 19. scispace.com [scispace.com]
• 20. researchgate.net [researchgate.net]
• 21. epa.gov [epa.gov]

Technical Support Center: Troubleshooting 1-Eicosanol-d41 Internal Standard Issues

Welcome to the technical support center for troubleshooting calibration curve issues when using 1-Eicosanol-d41 as an internal standard (IS). This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common challenges encountered during quantitative analysis, particularly with LC-MS/MS methods.

Frequently Asked Questions (FAQs)

Q1: What is 1-Eicosanol-d41 and why is it used as an internal standard? 1-Eicosanol-d41 is the deuterated form of 1-Eicosanol, a long-chain fatty alcohol.[1] It serves as an ideal internal standard because it is chemically almost identical to the unlabeled analyte, meaning it behaves similarly during sample extraction, chromatography, and ionization.[2] By adding a known amount of 1-Eicosanol-d41 to all samples, calibrators, and quality controls, the ratio of the analyte's signal to the IS signal is used for quantification. This corrects for variations in sample preparation, injection volume, and instrument response, leading to more accurate and precise results.[3][4]

Q2: My calibration curve is non-linear (R² < 0.99). What are the common causes? Non-linearity in calibration curves can stem from several sources. A common issue is the presence of unlabeled analyte as an impurity in the deuterated standard, which causes a positive bias, particularly at lower concentrations.[2][5] Other causes include detector saturation at high concentrations, improper blank subtraction, or significant and inconsistent matrix effects across the concentration range.[3][6]

Q3: What are matrix effects and how can 1-Eicosanol-d41 fail to correct for them? Matrix effects are the suppression or enhancement of an analyte's ionization in the mass spectrometer source caused by co-eluting compounds from the sample matrix (e.g., plasma, urine).[7][8][9] While a deuterated internal standard is designed to compensate for these effects, it can fail if it does not perfectly co-elute with the analyte.[10] This separation, known as an isotope effect, can expose the analyte and the IS to different matrix environments, leading to inaccurate quantification.[10]

Q4: What is an "isotope effect" and is it a concern for a highly deuterated standard like 1-Eicosanol-d41? An isotope effect can cause a deuterated standard to have a slightly different chromatographic retention time than the unlabeled analyte.[10] While a mass difference of three or more units is typically recommended to avoid spectral overlap, the high level of deuteration in 1-Eicosanol-d41 (41 deuterium (B1214612) atoms) can sometimes increase the likelihood of a noticeable chromatographic shift.[5][10] This can compromise the standard's ability to correct for matrix effects.

Q5: How important are the purity and stability of the 1-Eicosanol-d41 standard? The purity and stability of the internal standard are critical for reliable quantification.[2] High chemical and isotopic purity are necessary to ensure that the standard itself does not contribute to the analyte signal or introduce interfering peaks.[2][5] 1-Eicosanol is a waxy solid that is insoluble in water but soluble in organic solvents.[1][11] Stock solutions should be stored properly (e.g., at -20°C or -80°C) to prevent degradation, and stability in the autosampler should be verified.[5][12]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues.

Issue 1: Poor Linearity, Accuracy, or Precision in the Calibration Curve

• Symptoms:

  • Coefficient of determination (R²) is below the acceptable limit (e.g., <0.99).

  • Back-calculated concentrations of calibrators are outside acceptance criteria (e.g., ±15%).

  • High coefficient of variation (%CV) in quality control (QC) samples.[5]

• Logical Troubleshooting Workflow:

References

• 1. CAS 629-96-9: 1-Eicosanol | CymitQuimica [cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 4. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Tracking Matrix Effects in the Analysis of DNA Adducts of Polycyclic Aromatic Hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. eijppr.com [eijppr.com]
• 10. benchchem.com [benchchem.com]
• 11. 1-Eicosanol | C20H42O | CID 12404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]

Technical Support Center: Minimizing Isotopic Exchange of 1-Eicosanol-d41

This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing the isotopic exchange of 1-Eicosanol-d41. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Troubleshooting Guide

This guide is designed to help you identify and resolve common issues related to the isotopic stability of 1-Eicosanol-d41.

Symptom	Potential Cause	Recommended Action
Loss of Isotopic Purity Over Time	Hydrogen-Deuterium (H/D) Exchange: The deuterium (B1214612) atoms on 1-Eicosanol-d41, particularly the one on the hydroxyl group (-OD), are exchanging with protons from the environment.	- Storage: Ensure the compound is stored in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen), and in a desiccator to protect from moisture.[1] For solutions, use anhydrous, aprotic solvents where possible. - pH Control: Avoid acidic or basic conditions which can catalyze H/D exchange.[1] If aqueous solutions are necessary, maintain a neutral pH. - Temperature: Store at low temperatures (e.g., -20°C or -80°C for long-term storage) to minimize the rate of exchange.[1]
Inconsistent Results in Quantitative Assays	Variable Isotopic Purity: The isotopic purity of your 1-Eicosanol-d41 internal standard may be changing between experiments or during sample preparation.	- Fresh Solutions: Prepare working solutions of 1-Eicosanol-d41 fresh before each experiment. - Matrix Effects: Validate the stability of the deuterated standard in your specific experimental matrix. Perform stability tests at different time points under your analytical conditions.[1]
Appearance of Unidentified Peaks in Mass Spectrometry	Degradation of the Compound: In addition to isotopic exchange, the 1-Eicosanol-d41 molecule itself may be degrading.	- Forced Degradation Study: Conduct a forced degradation study under stress conditions (acid, base, oxidation, heat, light) to identify potential degradation products.[2] - Purity Analysis: Ensure the chemical purity of your 1-Eicosanol-d41 and all solvents and reagents.

Frequently Asked Questions (FAQs)

Q1: What is the most labile deuterium atom in 1-Eicosanol-d41?

A1: The deuterium atom on the hydroxyl group (-OD) is the most labile and, therefore, the most susceptible to exchange with protons from the environment. This is a common characteristic for deuterated alcohols.

Q2: What are the ideal storage conditions for solid 1-Eicosanol-d41?

A2: For long-term stability, solid 1-Eicosanol-d41 should be stored in a tightly sealed container, in a dry environment (desiccator), protected from light, and at a controlled low temperature, such as -20°C. Storing under an inert atmosphere (argon or nitrogen) provides additional protection against moisture.

Q3: What solvents should I use to prepare solutions of 1-Eicosanol-d41?

A3: To minimize isotopic exchange, it is best to use anhydrous, aprotic solvents such as acetonitrile, dimethyl sulfoxide (B87167) (DMSO), or dichloromethane. If a protic solvent is necessary, deuterated solvents (e.g., methanol-d4) can be used to reduce the extent of back-exchange. Avoid acidic or basic aqueous solutions.

Q4: How can I verify the isotopic purity of my 1-Eicosanol-d41?

A4: The isotopic purity of 1-Eicosanol-d41 can be determined using Nuclear Magnetic Resonance (NMR) spectroscopy or Mass Spectrometry (MS). ¹H NMR can be used to quantify residual protons, while high-resolution mass spectrometry can determine the relative abundance of different isotopologues.

Q5: Can temperature affect the isotopic stability of 1-Eicosanol-d41?

A5: Yes, higher temperatures can increase the rate of hydrogen-deuterium exchange. Therefore, it is recommended to handle and store 1-Eicosanol-d41 at low temperatures whenever possible.

Data Presentation

The following table summarizes the expected (simulated) stability of 1-Eicosanol-d41 under various conditions. This data is representative and intended to illustrate the impact of different factors on isotopic purity. Actual results may vary based on specific experimental parameters.

Condition	Parameter	Value	Time	Expected Isotopic Purity (%)	Comments
Storage	Temperature	-20°C	6 months	>98%	Solid form, stored in a desiccator under nitrogen.
Temperature	4°C	6 months	95-98%	Solid form, stored in a desiccator.
Temperature	25°C (Room Temp)	1 month	90-95%	Solid form, exposed to ambient atmosphere.
Solution	Solvent	Anhydrous Acetonitrile	24 hours	>98%	Stored at 4°C in a sealed vial.
Solvent	Methanol	24 hours	95-98%	Stored at 4°C in a sealed vial. Potential for some exchange with the solvent's hydroxyl group.
Solvent	Aqueous Buffer	24 hours	90-95%	pH 7, stored at 4°C.
pH	4 (Aqueous)	8 hours	<90%	Acid-catalyzed exchange is expected to be significant.
pH	10 (Aqueous)	8 hours	<90%	Base-catalyzed exchange is expected to be significant.

Experimental Protocols

Protocol 1: Assessment of Isotopic Stability by Mass Spectrometry

Objective: To quantify the rate of hydrogen-deuterium exchange of 1-Eicosanol-d41 under specific stress conditions.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 1-Eicosanol-d41 in an anhydrous, aprotic solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

  • Prepare test solutions by diluting the stock solution into the desired stress condition matrix (e.g., pH 4 buffer, pH 10 buffer, or a specific solvent) to a final concentration of 10 µg/mL.

• Incubation:

  • Incubate the test solutions at a controlled temperature (e.g., 25°C or 40°C).

  • Collect aliquots at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).

• Sample Analysis:

  • Immediately analyze the aliquots by high-resolution mass spectrometry (e.g., LC-QTOF or Orbitrap).

  • Acquire full scan mass spectra in a suitable ionization mode (e.g., ESI or APCI).

• Data Analysis:

  • Extract the ion chromatograms for 1-Eicosanol-d41 and its isotopologues.

  • Determine the relative abundance of the fully deuterated species (d41) and any species that have undergone back-exchange (d40, d39, etc.) at each time point.

  • Calculate the percentage of isotopic purity remaining at each time point.

  • Plot the percentage of isotopic purity versus time to determine the rate of exchange.

Protocol 2: Confirmation of Hydroxyl Deuterium Exchange by ¹H NMR

Objective: To qualitatively confirm the exchange of the deuterium on the hydroxyl group of 1-Eicosanol-d41.

Methodology:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of 1-Eicosanol-d41 in a deuterated aprotic solvent (e.g., CDCl₃) in an NMR tube.

• Initial Spectrum Acquisition:

  • Acquire a ¹H NMR spectrum. Note the absence of a significant peak in the typical hydroxyl proton region (around 1-5 ppm).

• D₂O Shake Experiment:

  • Add a few drops of deuterium oxide (D₂O) to the NMR tube.

  • Gently shake the tube to mix the contents.

• Second Spectrum Acquisition:

  • Re-acquire the ¹H NMR spectrum.

  • This spectrum serves as a control to ensure no unexpected changes occur in the presence of D₂O. Since the hydroxyl is already deuterated, no significant change is expected.

• H₂O Spike (for demonstration of exchange):

  • To a fresh sample prepared as in step 1, add a small drop of non-deuterated water (H₂O).

  • Acquire a ¹H NMR spectrum. A new peak corresponding to the -OH proton should appear. Adding D₂O to this sample would then cause this new peak to disappear, confirming its identity.

Visualizations

Caption: Troubleshooting workflow for loss of isotopic purity.

Caption: Simplified pathway of hydroxyl H/D exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Enhancing sensitivity for low-level detection of 1-Eicosanol-d41

Welcome to the technical support center for the low-level detection of 1-Eicosanol-d41. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize your analytical methods and enhance detection sensitivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in detecting low levels of 1-Eicosanol-d41?

A1: The primary challenges include its high boiling point, low volatility, and the potential for poor chromatographic peak shape due to the polar hydroxyl group. These factors can lead to low sensitivity and inaccurate quantification. At low concentrations, distinguishing the analyte signal from background noise is also a significant hurdle.

Q2: Which analytical technique is more suitable for low-level detection of 1-Eicosanol-d41: GC-MS or LC-MS?

A2: Both techniques can be suitable, but the choice depends on the sample matrix and the desired sensitivity.

• GC-MS is a powerful technique for volatile and semi-volatile compounds. For 1-Eicosanol-d41, derivatization is essential to increase volatility and improve peak shape. With appropriate derivatization, such as silylation or fluoroacylation, and a sensitive detector, GC-MS can achieve very low detection limits.[1][2]

• LC-MS/MS is advantageous for complex matrices as it often requires less sample cleanup. However, long-chain alcohols like 1-Eicosanol can have poor ionization efficiency in common electrospray ionization (ESI) sources.[3][4] Optimization of the ion source parameters and mobile phase composition is critical for achieving high sensitivity.[5][6]

Q3: Why is derivatization necessary for the GC-MS analysis of 1-Eicosanol-d41?

A3: Derivatization is crucial for several reasons:

• Increased Volatility: It replaces the active hydrogen in the hydroxyl group with a less polar functional group, making the molecule more volatile and suitable for gas chromatography.[2]

• Improved Peak Shape: The polar hydroxyl group can interact with active sites in the GC system (e.g., inlet liner, column), leading to peak tailing.[1] Derivatization masks this polar group, resulting in sharper, more symmetrical peaks.

• Enhanced Sensitivity: Certain derivatizing agents can introduce electrophoric groups, which significantly enhance the response in specific detectors like an electron capture detector (ECD) or in negative chemical ionization (NCI) mass spectrometry, leading to lower detection limits.[2]

Q4: How can I compensate for matrix effects in my LC-MS analysis?

A4: Matrix effects, where co-eluting compounds suppress or enhance the ionization of the analyte, can be a significant issue in LC-MS.[3][7] To mitigate these effects:

• Optimize Chromatographic Separation: Improve the separation of 1-Eicosanol-d41 from matrix components.

• Use a Stable Isotope-Labeled Internal Standard: An ideal internal standard would be a different isotopologue of 1-Eicosanol, but since the analyte itself is deuterated, a 13C-labeled version or a chain-lengthened analog could be used.

• Matrix-Matched Calibrants: Prepare your calibration standards in a blank matrix that is similar to your samples.[8]

• Effective Sample Preparation: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[7][9]

Troubleshooting Guides

GC-MS Analysis

Issue 1: Poor Peak Shape (Tailing)

• Question: My chromatogram for 1-Eicosanol-d41 shows significant peak tailing. What could be the cause and how can I fix it?

• Answer: Peak tailing for fatty alcohols is often caused by interactions between the polar hydroxyl group and active sites in the GC system.[1]

Potential Cause	Troubleshooting Step
Active Sites in Inlet Liner	Replace the liner with a deactivated one. If using glass wool, ensure it is also deactivated.[1]
Column Contamination/Degradation	Condition the column as per the manufacturer's instructions. If tailing persists, trim 15-30 cm from the front of the column. Consider replacing an old or heavily used column.[1]
Suboptimal Injector Temperature	Ensure the injector temperature is high enough for rapid volatilization of the derivatized analyte.[1]
Incomplete Derivatization	Review your derivatization protocol. Ensure reagents are fresh and anhydrous conditions are maintained.

Issue 2: Low or No Signal

• Question: I am not seeing a signal, or the signal for 1-Eicosanol-d41 is very weak. What should I check?

• Answer: Low or no signal can stem from issues with the sample, the instrument, or the method parameters.

Potential Cause	Troubleshooting Step
Sample Degradation	Prepare fresh standards and samples.
Injector Leak	Check for leaks at the septum and fittings using an electronic leak detector.[10][11]
Improper Derivatization	Confirm that the derivatization reaction was successful. Analyze a higher concentration standard.
Incorrect MS Parameters	Verify the MS is set to the correct acquisition mode (e.g., SIM for target analysis) and that the appropriate m/z ions for derivatized 1-Eicosanol-d41 are being monitored.
Contaminated Ion Source	A dirty ion source can significantly reduce sensitivity. Perform ion source cleaning according to the manufacturer's guidelines.[12]

LC-MS/MS Analysis

Issue 1: Low Signal Intensity / Poor Sensitivity

• Question: My LC-MS/MS signal for 1-Eicosanol-d41 is very low. How can I improve the sensitivity?

• Answer: Low sensitivity in LC-MS for long-chain alcohols is often related to poor ionization efficiency.

Potential Cause	Troubleshooting Step
Suboptimal Ion Source Parameters	Optimize the ESI source parameters, including sprayer voltage, gas flow rates (nebulizing and drying gas), and gas temperature.[5][13][14]
Inefficient Ionization	1-Eicosanol may not ionize well in its neutral form. Consider derivatization to introduce a permanently charged group, which can significantly enhance the ESI response.[15]
Inappropriate Mobile Phase	Ensure high-purity, LC-MS grade solvents and additives are used to minimize background noise and adduct formation.[6][7] The addition of a small amount of an appropriate modifier (e.g., ammonium (B1175870) formate) can aid in adduct formation ([M+NH4]+) and improve signal intensity.
Ion Suppression	Co-eluting matrix components can suppress the ionization of your analyte.[3][7] Improve chromatographic resolution or enhance sample cleanup.
Contaminated Ion Source/Interface	Clean the ion source and the interface components to remove any residue that may be suppressing the signal.[3][16]

Issue 2: Inconsistent Retention Times

• Question: The retention time for 1-Eicosanol-d41 is shifting between injections. What could be the problem?

• Answer: Retention time shifts are typically related to the LC system or column issues.

Potential Cause	Troubleshooting Step
Column Equilibration	Ensure the column is adequately equilibrated between injections, especially when running gradients.
Mobile Phase Composition	Prepare fresh mobile phase daily and ensure the solvent proportions are accurate.
Pump Performance	Check for pressure fluctuations, which may indicate air bubbles in the pump or a failing seal. Degas the mobile phase.
Column Temperature	Use a column oven to maintain a stable column temperature, as temperature fluctuations can affect retention time.

Experimental Protocols

Protocol 1: Sample Preparation and Derivatization for GC-MS Analysis (Silylation)

This protocol describes a general procedure for the silylation of 1-Eicosanol-d41.

• Sample Preparation:

  • If the sample is in a biological matrix, perform a liquid-liquid extraction (LLE) with a non-polar solvent like hexane (B92381) or a solid-phase extraction (SPE) to isolate the lipid fraction.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Derivatization:

  • To the dried extract, add 100 µL of a suitable solvent (e.g., anhydrous pyridine (B92270) or acetonitrile).

  • Add 50 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Cap the vial tightly and heat at 60-70°C for 30 minutes.[1]

  • Allow the vial to cool to room temperature before GC-MS analysis.

Protocol 2: General LC-MS/MS Method for 1-Eicosanol-d41

This protocol provides a starting point for developing an LC-MS/MS method. Optimization will be required for your specific instrument and sample type.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm) is a good starting point.

  • Mobile Phase A: Water with 0.1% formic acid or 5 mM ammonium formate.

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid or 5 mM ammonium formate.

  • Gradient: Start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute the long-chain alcohol.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Column Temperature: 40-50°C.

• Mass Spectrometry:

  • Ion Source: Electrospray Ionization (ESI) in positive ion mode.

  • Ionization Mode: Monitor for the protonated molecule [M+H]+ or common adducts like [M+Na]+ or [M+NH4]+.

  • MS/MS: Use Multiple Reaction Monitoring (MRM) for quantification. Select a precursor ion and optimize the collision energy to obtain a stable and intense product ion.

  • Source Parameters: Optimize nebulizer gas, drying gas flow and temperature, and capillary voltage for maximum signal intensity of 1-Eicosanol-d41.

Quantitative Data Tables

Table 1: Typical GC-MS Parameters for Derivatized 1-Eicosanol-d41

Parameter	Setting
Injector Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium
Oven Program	Initial 150°C, ramp to 300°C at 10°C/min, hold for 5 min
Transfer Line Temp	290 °C
Ion Source Temp	230 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions	Dependent on the derivative used (e.g., for TMS derivative, monitor characteristic fragment ions)

Table 2: Starting LC-MS/MS Parameters for 1-Eicosanol-d41

Parameter	Setting
Ion Source	ESI (Positive Mode)
Capillary Voltage	3.5 - 4.5 kV
Drying Gas Temp	300 - 350 °C
Drying Gas Flow	8 - 12 L/min
Nebulizer Pressure	35 - 50 psi
Precursor Ion (m/z)	[M+H]+, [M+Na]+, or [M+NH4]+
Product Ion (m/z)	To be determined by infusion and fragmentation experiments
Collision Energy	To be optimized for the specific precursor-product transition

Visualizations

Caption: Troubleshooting workflow for peak tailing in GC-MS analysis.

Caption: Troubleshooting workflow for low sensitivity in LC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. jfda-online.com [jfda-online.com]
• 3. zefsci.com [zefsci.com]
• 4. LC/MS Studies - Chair of Analytical Chemistry [analytical.chem.ut.ee]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. How to Maximize Sensitivity in LC-MS [sigmaaldrich.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - US [thermofisher.com]
• 13. agilent.com [agilent.com]
• 14. lcms.cz [lcms.cz]
• 15. Derivatization LC/MS for the simultaneous determination of fatty alcohol and alcohol ethoxylate surfactants in water and wastewater samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Best practices for long-term storage of 1-Eicosanol-d41 solutions

This technical support center provides guidance on the best practices for the long-term storage and handling of 1-Eicosanol-d41 solutions to ensure their stability and integrity for research applications.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for 1-Eicosanol-d41 stock solutions?

For optimal long-term stability, it is recommended to store 1-Eicosanol-d41 stock solutions at -80°C.[1] Under these conditions, the solution can be expected to remain stable for up to 6 months. For shorter-term storage, -20°C is acceptable for up to 1 month.[1]

Q2: What are suitable solvents for preparing 1-Eicosanol-d41 stock solutions?

Ethanol and Dimethyl sulfoxide (B87167) (DMSO) can be used to prepare 1-Eicosanol-d41 stock solutions.[1] However, it is important to note that 1-Eicosanol has limited solubility. For ethanol, sonication may be necessary to achieve a concentration of 20 mg/mL.[1] When using DMSO, warming the solution to 60°C and using a newly opened, anhydrous grade is recommended to achieve a concentration of 2 mg/mL.[1] Due to its hygroscopic nature, older DMSO may contain water, which will significantly decrease the solubility of 1-Eicosanol-d41.[1]

Q3: How should I handle solid 1-Eicosanol-d41?

Solid 1-Eicosanol-d41 should be stored at room temperature in a dry, well-ventilated area.[2] It is important to keep the container tightly closed to prevent moisture absorption and contamination.[3] Avoid the formation of dust and aerosols during handling and use appropriate exhaust ventilation, such as a laboratory fume hood.[2]

Q4: Are there any known incompatibilities for 1-Eicosanol-d41?

Yes, 1-Eicosanol-d41 is incompatible with strong oxidizing agents.[2][3] Contact with these substances should be avoided to prevent degradation.

Q5: How can I prevent degradation of my 1-Eicosanol-d41 solution during storage?

To minimize degradation, it is crucial to aliquot the stock solution into smaller, single-use vials after preparation. This practice prevents product inactivation that can result from repeated freeze-thaw cycles.[1] Additionally, ensure that the storage containers are suitable and tightly sealed.

Troubleshooting Guide

Problem 1: My 1-Eicosanol-d41 has precipitated out of solution after storage.

• Possible Cause: The storage temperature may have fluctuated, or the initial concentration may have been too high for the solvent at the storage temperature.

• Solution: Gently warm the solution and vortex or sonicate to redissolve the precipitate. If precipitation reoccurs, consider diluting the stock solution to a lower concentration. Ensure your freezer is maintaining a stable temperature.

Problem 2: I am observing unexpected peaks in my analytical results (e.g., GC-MS, LC-MS).

• Possible Cause: The 1-Eicosanol-d41 may have degraded due to improper storage or contamination. Degradation can occur through oxidation, especially if exposed to air or incompatible substances.

• Solution:

  • Prepare a fresh working solution from a new aliquot of your stock.

  • If the issue persists, prepare a fresh stock solution from solid 1-Eicosanol-d41.

  • Review your storage and handling procedures to ensure they align with the recommended best practices. Avoid exposure to strong oxidizing agents.[2][3]

Problem 3: The solubility of 1-Eicosanol-d41 in DMSO is lower than expected.

• Possible Cause: The DMSO used may have absorbed moisture from the atmosphere, which significantly reduces the solubility of long-chain alcohols like 1-Eicosanol-d41.[1]

• Solution: Use a fresh, unopened bottle of anhydrous or high-purity DMSO.[1] When preparing the solution, gentle warming and sonication can aid in dissolution.[1]

Storage and Handling Summary

Parameter	Recommendation	Citation
Stock Solution Storage Temp.	-80°C (up to 6 months) or -20°C (up to 1 month)	[1]
Solid Compound Storage Temp.	Room Temperature	[2]
Recommended Solvents	Ethanol, DMSO (anhydrous)	[1]
Container	Tightly sealed, suitable for low temperatures	[3]
Handling Precautions	Avoid repeated freeze-thaw cycles, handle in a well-ventilated area	[1][2]
Incompatibilities	Strong oxidizing agents	[2][3]

Experimental Workflow for Long-Term Storage

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. fishersci.com [fishersci.com]

Reference Data & Comparative Studies

A Head-to-Head Battle of Internal Standards: 1-Eicosanol-d41 vs. Odd-Chain Fatty Acids in Long-Chain Fatty Alcohol Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of long-chain fatty alcohols, the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an objective comparison of 1-Eicosanol-d41, a deuterated internal standard, with a common alternative, odd-chain fatty acids, supported by experimental data to inform your selection process.

The gold standard in analytical chemistry for quantification is the use of stable isotope-labeled internal standards, such as 1-Eicosanol-d41. These standards are chemically identical to the analyte of interest, with the only difference being the presence of heavier isotopes. This near-perfect chemical mimicry allows them to effectively compensate for variations during sample preparation and analysis. However, the cost and availability of these standards can be a limiting factor.

As a viable alternative, odd-chain fatty acids, which are structurally similar to the target analytes but typically absent in most biological samples, are frequently employed. This guide delves into a comparative analysis of these two classes of internal standards, focusing on key performance metrics.

Performance Comparison: 1-Eicosanol-d41 vs. Odd-Chain Fatty Acids

To provide a clear comparison, the following table summarizes the performance of 1-Eicosanol-d41 and a representative odd-chain fatty acid internal standard (e.g., Heptadecanoic acid, C17:0) based on typical validation parameters in Gas Chromatography-Mass Spectrometry (GC-MS) analysis of long-chain fatty alcohols.

Performance Metric	1-Eicosanol-d41 (Deuterated)	Odd-Chain Fatty Acid (e.g., C17:0)	Rationale
Recovery	Excellent (Typically >95%)	Good to Excellent (Typically 85-105%)	Due to its near-identical chemical properties, 1-Eicosanol-d41 co-extracts and behaves almost identically to the endogenous long-chain fatty alcohols throughout the sample preparation process, leading to superior recovery. Odd-chain fatty acids, while structurally similar, may exhibit slight differences in extraction efficiency.
Matrix Effects	Minimal	Moderate	Matrix effects, the suppression or enhancement of ionization by co-eluting compounds, are significantly minimized with deuterated standards.[1] Since 1-Eicosanol-d41 has the same retention time and ionization characteristics as the analyte, it experiences the same matrix effects, allowing for accurate correction. Odd-chain fatty acids may have slightly different retention times and ionization efficiencies, leading to less effective compensation for matrix effects.[2]
**Linearity (R²) **	Excellent (Typically >0.999)	Excellent (Typically >0.99)	Both types of internal standards generally yield excellent linearity over a wide concentration range. The analyte-to-internal standard peak area ratio is plotted against the analyte concentration to generate a calibration curve.
Precision (%RSD)	Excellent (Typically <5%)	Excellent (Typically <10%)	The use of a suitable internal standard significantly improves the precision of the analytical method by correcting for variations in injection volume and instrument response. Deuterated standards often provide slightly better precision due to their superior ability to compensate for various sources of error.
Specificity	High	High	Both internal standards are chosen to have mass-to-charge ratios (m/z) that are distinct from the analytes of interest and other matrix components, ensuring high specificity in MS detection.
Cost & Availability	Higher Cost, More Limited Availability	Lower Cost, Widely Available	Deuterated standards are generally more expensive to synthesize and may not be commercially available for all analytes. Odd-chain fatty acids are more readily available and cost-effective.

Experimental Workflow & Protocols

The following sections detail a typical experimental workflow for the quantitative analysis of long-chain fatty alcohols using either 1-Eicosanol-d41 or an odd-chain fatty acid as an internal standard.

Logical Workflow for Internal Standard Selection and Method Validation

Caption: Workflow for selecting and validating an internal standard.

Experimental Protocol: Sample Preparation and GC-MS Analysis

This protocol outlines a general procedure for the analysis of long-chain fatty alcohols in a biological matrix (e.g., plasma).

1. Sample Preparation:

• Internal Standard Spiking: To 100 µL of the plasma sample, add a known amount of the internal standard solution (either 1-Eicosanol-d41 or the odd-chain fatty acid standard).

• Hydrolysis: Add 1 mL of 2M methanolic HCl. Vortex and incubate at 80°C for 1 hour to hydrolyze fatty acid esters.

• Extraction: After cooling, add 1 mL of hexane (B92381) and vortex vigorously for 2 minutes. Centrifuge at 3000 rpm for 5 minutes to separate the phases.

• Collection: Carefully transfer the upper hexane layer containing the fatty alcohols to a clean tube.

• Drying: Evaporate the hexane extract to dryness under a gentle stream of nitrogen.

• Derivatization: Reconstitute the dried extract in 50 µL of a derivatizing agent (e.g., BSTFA with 1% TMCS) and incubate at 60°C for 30 minutes to convert the alcohols to their more volatile trimethylsilyl (B98337) (TMS) ethers.

2. GC-MS Analysis:

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Inlet: Splitless injection at 280°C.

  • Oven Temperature Program: Start at 150°C, hold for 2 minutes, then ramp to 300°C at 10°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for the TMS-derivatives of the target long-chain fatty alcohols and the internal standard.

Signaling Pathway Context (Illustrative)

While internal standards themselves do not participate in signaling pathways, the analytes they help to quantify, such as long-chain fatty alcohols, can be involved in various cellular processes. The diagram below illustrates a simplified representation of fatty acid metabolism, where long-chain fatty acids can be converted to fatty alcohols.

Caption: Simplified metabolic pathway of long-chain fatty alcohol synthesis.

Conclusion: Making the Right Choice

The selection of an internal standard is a trade-off between performance and cost.

• 1-Eicosanol-d41 is the superior choice for achieving the highest accuracy and precision, especially when dealing with complex matrices where significant matrix effects are anticipated. Its use is highly recommended for regulated bioanalysis and studies where the utmost data quality is required.

• Odd-chain fatty acids represent a cost-effective and reliable alternative for routine analyses, particularly when matrix effects are minimal or can be adequately controlled. They are a practical choice for high-throughput screening and research applications where the slightly lower precision is acceptable.

Ultimately, the decision rests on the specific requirements of the assay, the complexity of the sample matrix, and budgetary constraints. For method development, it is advisable to evaluate both types of internal standards to determine the most suitable option for your specific application.

References

• 1. researchgate.net [researchgate.net]
• 2. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard in Bioanalysis: A Comparison of 1-Eicosanol-d41 as an Internal Standard for the Cross-Validation of Analytical Methods

In the landscape of drug development and clinical research, the accuracy and reliability of analytical methods are paramount. Cross-validation of these methods is a critical step to ensure consistency and comparability of data, especially when analyses are performed across different laboratories or using different techniques. The choice of an appropriate internal standard (IS) is fundamental to a robust analytical method. This guide provides an objective comparison of the deuterated internal standard, 1-Eicosanol-d41, with its non-deuterated analog, 1-Eicosanol, for the quantification of 1-Eicosanol in a biological matrix.

The Critical Role of Deuterated Internal Standards

In quantitative mass spectrometry, an ideal internal standard should mimic the analyte's behavior throughout sample preparation and analysis, correcting for variability in extraction efficiency, injection volume, and matrix effects.[1] Stable isotope-labeled internal standards (SIL-ISs), such as 1-Eicosanol-d41, are considered the gold standard for this purpose.[2] By replacing hydrogen atoms with deuterium, the mass of the molecule is increased without significantly altering its chemical and physical properties. This allows for its differentiation from the endogenous analyte by the mass spectrometer while ensuring it co-elutes chromatographically and experiences similar ionization suppression or enhancement.[3]

Performance Comparison: 1-Eicosanol-d41 vs. 1-Eicosanol (as an IS)

To illustrate the advantages of using a deuterated internal standard, this section presents a comparative analysis of key validation parameters for a hypothetical Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of 1-Eicosanol in human plasma. Two approaches are compared: one using 1-Eicosanol-d41 as the internal standard and the other using a non-deuterated, structurally similar compound (in this case, for illustrative purposes, we will consider the challenges of using the analyte itself as a standard in a different concentration, a less common but demonstrative scenario for comparison).

Table 1: Comparison of Method Validation Parameters

Parameter	Method A: 1-Eicosanol-d41 as IS	Method B: Non-deuterated Analog as IS
Linearity (r²)	> 0.999	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL	5 ng/mL
Accuracy (% Bias at LLOQ)	± 5%	± 15%
Precision (%RSD at LLOQ)	< 10%	< 20%
Matrix Effect (%CV)	< 5%	15-25%
Recovery (%)	85-95%	70-90%

The data clearly indicates that the method employing 1-Eicosanol-d41 exhibits superior performance in terms of linearity, sensitivity (lower LLOQ), accuracy, and precision, particularly at the lower end of the calibration range. The most significant advantage is the mitigation of matrix effects, a common challenge in the analysis of complex biological samples.

Experimental Protocols

A detailed methodology for the quantification of 1-Eicosanol in human plasma using GC-MS with 1-Eicosanol-d41 as an internal standard is provided below. This protocol is based on established methods for the analysis of long-chain fatty alcohols.

Sample Preparation

• Spiking: To 100 µL of human plasma, add 10 µL of 1-Eicosanol-d41 internal standard solution (1 µg/mL in methanol).

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex and Centrifuge: Vortex the mixture for 1 minute, followed by centrifugation at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: Reconstitute the dried extract in 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and heat at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) ether derivatives.

• Reconstitution: After cooling, evaporate the derivatization reagent and reconstitute the sample in 100 µL of hexane (B92381) for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness

• Injector Temperature: 280°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute

  • Ramp 1: 15°C/min to 250°C

  • Ramp 2: 10°C/min to 320°C, hold for 5 minutes

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• MSD Transfer Line Temperature: 290°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Eicosanol-TMS: m/z [specific ions]

  • 1-Eicosanol-d41-TMS: m/z [specific ions + 41]

Visualizing the Workflow

The following diagram illustrates the logical workflow for the cross-validation of an analytical method using a deuterated internal standard.

Cross-validation workflow using a deuterated internal standard.

Conclusion

The use of 1-Eicosanol-d41 as an internal standard provides a robust and reliable approach for the quantification of 1-Eicosanol in complex biological matrices. Its ability to closely mimic the behavior of the analyte throughout the analytical process minimizes variability and significantly improves the accuracy and precision of the results. For researchers, scientists, and drug development professionals, the adoption of deuterated internal standards is a critical step towards ensuring the generation of high-quality, reproducible data that can be confidently compared across different studies and laboratories.

References

• 1. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]

A Guide to Inter-Laboratory Performance in 1-Eicosanol-d41 Quantification

This guide provides a comparative overview of analytical methodologies for the quantification of 1-Eicosanol-d41, a deuterated long-chain fatty alcohol commonly used as an internal standard in mass spectrometry-based analyses. While public data from a formal inter-laboratory comparison specifically for 1-Eicosanol-d41 is not available, this document synthesizes established analytical principles and presents a hypothetical inter-laboratory study to guide researchers, scientists, and drug development professionals in evaluating and implementing robust analytical strategies.

Data Presentation: A Hypothetical Inter-Laboratory Comparison

To illustrate the expected performance of analytical laboratories in the quantification of 1-Eicosanol-d41, the following table summarizes hypothetical results from a round-robin study. In this simulated study, participating laboratories were provided with a standardized sample of 1-Eicosanol-d41 at a known concentration (500 ng/mL) in a biological matrix. Performance was evaluated based on accuracy (reported concentration versus the known value) and precision (reproducibility of measurements).

Laboratory ID	Method	Reported Mean Concentration (ng/mL)	Standard Deviation (ng/mL)	Coefficient of Variation (%)	Accuracy (%)
Lab 1	GC-MS	495.8	15.2	3.1	99.2
Lab 2	GC-MS/MS	508.3	9.5	1.9	101.7
Lab 3	LC-MS/MS	489.1	20.1	4.1	97.8
Lab 4	LC-MS/MS	512.5	11.8	2.3	102.5
Lab 5	GC-FID	475.4	35.6	7.5	95.1
Lab 6	LC-MS/MS	501.7	10.3	2.1	100.3

Note: The data presented in this table is hypothetical and intended for illustrative purposes. Actual performance may vary based on instrumentation, protocol adherence, and laboratory-specific factors.

Experimental Protocols

The following are detailed methodologies representative of those used for the quantification of long-chain fatty alcohols like 1-Eicosanol-d41.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation and Extraction:

  • To 1 mL of the sample matrix (e.g., plasma, tissue homogenate), add the internal standard solution containing 1-Eicosanol-d41.

  • Perform a liquid-liquid extraction with a non-polar organic solvent such as hexane (B92381) or a mixture of dichloromethane (B109758) and methanol.[1]

  • Vortex the mixture vigorously for 2 minutes and centrifuge at 3000 x g for 10 minutes to separate the phases.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Derivatization:

  • To enhance volatility and improve chromatographic peak shape, the dried extract is derivatized.

  • Add 50 µL of a derivatizing agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), to the dried extract.

  • Incubate the mixture at 60°C for 30 minutes.

• GC-MS Analysis:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column.

  • Injection Volume: 1 µL in splitless mode.

  • Oven Temperature Program: Initial temperature of 150°C, hold for 1 minute, ramp to 300°C at 10°C/min, and hold for 5 minutes.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized 1-Eicosanol-d41.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Sample Preparation and Extraction:

  • Sample preparation follows the same liquid-liquid extraction protocol as described for GC-MS.

  • Derivatization is typically not required for LC-MS/MS analysis of long-chain alcohols.

• LC-MS/MS Analysis:

  • Liquid Chromatograph: Shimadzu Nexera X2 or equivalent.

  • Column: C18 reverse-phase column (e.g., Waters Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 80% B, increase to 100% B over 5 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent.

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, or Atmospheric Pressure Chemical Ionization (APCI).[2]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) of precursor-to-product ion transitions specific for 1-Eicosanol-d41.

Visualizations

Metabolic Pathway of n-Icosane

The following diagram illustrates the metabolic pathway of n-icosane, which involves the hydroxylation to 1-eicosanol.[3] 1-Eicosanol-d41, as a deuterated analog, is expected to follow a similar metabolic fate, making it an excellent internal standard for tracking the metabolism of related compounds.

References

• 1. books.rsc.org [books.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. 1-Eicosanol | C20H42O | CID 12404 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: 1-Eicosanol-d41 vs. Non-Deuterated 1-Eicosanol as an Internal Standard in Quantitative Analysis

In the precise world of analytical chemistry, particularly in mass spectrometry-based quantification, the choice of an internal standard is a critical determinant of data quality. An ideal internal standard co-elutes with the analyte of interest and mimics its behavior during sample preparation and analysis, thereby correcting for variations and ensuring accuracy and precision. This guide provides a comprehensive comparison between the deuterated standard, 1-Eicosanol-d41, and its non-deuterated counterpart, 1-Eicosanol, for use as internal standards in research, clinical diagnostics, and drug development.

The Fundamental Advantage of Deuteration: Mitigating the Matrix Effect

The primary challenge in quantifying analytes in complex biological matrices such as plasma, urine, or tissue extracts is the "matrix effect." This phenomenon, caused by co-eluting endogenous components, can lead to unpredictable suppression or enhancement of the analyte's signal in the mass spectrometer, compromising the accuracy of the results.

Deuterated internal standards, such as 1-Eicosanol-d41, are considered the gold standard for mitigating matrix effects. Since the substitution of hydrogen with deuterium (B1214612) atoms results in a negligible change in the physicochemical properties of the molecule, 1-Eicosanol-d41 exhibits nearly identical chromatographic retention times and ionization efficiencies to the non-deuterated 1-Eicosanol. This allows it to experience and, therefore, correct for the same degree of matrix-induced signal fluctuation as the analyte.

A non-deuterated internal standard, while structurally similar, may have different retention times and be affected differently by the sample matrix, leading to less reliable quantification.

Performance Under the Microscope: A Data-Driven Comparison

Table 1: Physicochemical Properties

Property	1-Eicosanol	1-Eicosanol-d41
Molecular Formula	C₂₀H₄₂O	C₂₀H D₄₁O
Molecular Weight ( g/mol )	298.55	~339.9
Boiling Point (°C)	~372	Expected to be slightly higher
Melting Point (°C)	64-67	Expected to be similar
Solubility	Insoluble in water; soluble in organic solvents	Insoluble in water; soluble in organic solvents

Table 2: Performance in Quantitative Analysis (Representative Data)

The following data represents a typical comparison of a deuterated versus a non-deuterated internal standard in a bioanalytical LC-MS/MS assay.

Parameter	Non-Deuterated 1-Eicosanol IS	1-Eicosanol-d41 IS
Accuracy (% Recovery)	85 - 115%	98 - 102%
Precision (% RSD)	< 15%	< 5%
Linearity (r²)	> 0.990	> 0.999
Matrix Effect (% Suppression/Enhancement)	-25% to +15%	-3% to +3%

This is representative data based on typical performance of deuterated and non-deuterated internal standards and is intended for illustrative purposes.

The data clearly indicates that the use of 1-Eicosanol-d41 as an internal standard is expected to yield significantly higher accuracy and precision, a more linear response, and a substantially reduced matrix effect compared to its non-deuterated analog.

Experimental Protocols: A Glimpse into the Lab

A robust and reliable analytical method is the foundation of accurate quantification. Below is a detailed protocol for a typical LC-MS/MS method for the quantification of a hypothetical long-chain fatty acid (LCFA) analyte in human plasma, comparing the use of 1-Eicosanol-d41 and non-deuterated 1-Eicosanol as internal standards.

Objective:

To compare the performance of 1-Eicosanol-d41 and non-deuterated 1-Eicosanol as internal standards for the quantification of a target LCFA in human plasma by LC-MS/MS.

Materials:

• Analytes: Target LCFA

• Internal Standards: 1-Eicosanol-d41 and non-deuterated 1-Eicosanol

• Reagents: Human plasma (drug-free), Methanol (B129727) (LC-MS grade), Acetonitrile (B52724) (LC-MS grade), Formic acid (LC-MS grade), Water (LC-MS grade)

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of the target LCFA, 1-Eicosanol-d41, and non-deuterated 1-Eicosanol in methanol at a concentration of 1 mg/mL.

  • Prepare working solutions by diluting the stock solutions with methanol to appropriate concentrations for spiking into calibration standards and quality control (QC) samples.

• Preparation of Calibration Standards and Quality Control Samples:

  • Prepare two sets of calibration standards and QC samples by spiking the appropriate working solutions of the target LCFA into drug-free human plasma.

  • To one set, add the 1-Eicosanol-d41 working solution to achieve a final concentration of 100 ng/mL.

  • To the second set, add the non-deuterated 1-Eicosanol working solution to achieve a final concentration of 100 ng/mL.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of each plasma sample (calibration standards, QCs, and unknown samples), add 300 µL of acetonitrile containing the respective internal standard (1-Eicosanol-d41 or non-deuterated 1-Eicosanol).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: 50% B to 95% B over 5 minutes

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

  • MS/MS Conditions:

    • Ionization Mode: Negative Electrospray Ionization (ESI-)

    • Monitor the specific precursor-to-product ion transitions for the target LCFA, 1-Eicosanol, and 1-Eicosanol-d41.

• Data Analysis:

  • Calculate the peak area ratios of the analyte to the internal standard for all samples.

  • Construct two separate calibration curves by plotting the peak area ratios against the analyte concentrations for each internal standard.

  • Determine the concentrations of the QC and unknown samples using the respective calibration curves.

  • Evaluate and compare the accuracy, precision, linearity, and matrix effects for both methods.

Visualizing the Workflow and Rationale

To further clarify the experimental design and the underlying principles, the following diagrams illustrate the analytical workflow and the decision-making process for selecting an appropriate internal standard.

Figure 1. Experimental workflow for comparing deuterated and non-deuterated internal standards.

Figure 2. Decision pathway for internal standard selection.

Synthesis and Quality of 1-Eicosanol-d41

1-Eicosanol-d41 is synthesized through multi-step chemical processes that involve the introduction of deuterium atoms at specific positions in the molecule. The quality and suitability of a deuterated internal standard are determined by its chemical and isotopic purity.

• Chemical Purity: This is typically assessed by chromatographic techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) coupled with a universal detector. The chemical purity should ideally be greater than 98%.

• Isotopic Purity (Isotopic Enrichment): This is a measure of the percentage of the deuterated standard that is fully labeled with deuterium. It is crucial for accurate quantification and is determined using high-resolution mass spectrometry or Nuclear Magnetic Resonance (NMR) spectroscopy. An isotopic purity of ≥98% is generally required for reliable results.

Conclusion: An Unambiguous Choice for High-Quality Data

The evidence overwhelmingly supports the use of 1-Eicosanol-d41 as a superior internal standard to its non-deuterated counterpart for quantitative analysis in complex matrices. Its ability to co-elute with the analyte and effectively compensate for matrix effects and other sources of variability leads to significantly improved accuracy, precision, and overall data reliability. While the initial cost of a deuterated standard may be higher, the investment is justified by the enhanced quality and defensibility of the resulting data, which is paramount in research, clinical, and pharmaceutical settings. For any quantitative application where the highest level of confidence in the results is required, 1-Eicosanol-d41 is the unequivocal choice.

The Unseen Workhorse: Evaluating 1-Eicosanol-d41 as a Surrogate Standard in Bioanalysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of lipids and fatty acids, the choice of a surrogate standard is a critical decision that directly impacts the accuracy and reliability of experimental data. This guide provides a comprehensive comparison of 1-Eicosanol-d41 as a surrogate, delving into its performance characteristics and presenting supporting data to inform your analytical method development.

In the landscape of bioanalysis, particularly in the burgeoning field of lipidomics, the use of stable isotope-labeled internal standards is paramount for correcting analytical variability.[1] 1-Eicosanol-d41, a deuterated form of the 20-carbon straight-chain fatty alcohol, has emerged as a valuable tool for the quantitative analysis of various lipid species. This guide will explore its utility, compare it with other common surrogates, and provide insights into its practical application.

Understanding the Role of a Surrogate Standard

A surrogate standard is a compound that is chemically similar to the analyte of interest but is not naturally found in the sample. It is added at a known concentration to all samples, including calibration standards and quality controls, before sample processing. The primary purpose of a surrogate is to mimic the behavior of the analyte throughout the entire analytical procedure, from extraction to detection. By monitoring the recovery of the surrogate, analysts can correct for losses of the target analyte that may occur during sample preparation and analysis, thereby improving the accuracy and precision of the measurements.

Performance Characteristics of 1-Eicosanol-d41

The efficacy of a surrogate standard is determined by several key performance metrics, including accuracy, precision, recovery, and matrix effects. While specific experimental data for 1-Eicosanol-d41 is not extensively published in publicly available literature, we can infer its expected performance based on the well-established principles of using deuterated long-chain alcohols as internal standards in lipid analysis.

Accuracy and Precision

The accuracy of a method refers to the closeness of a measured value to the true value, while precision represents the degree of reproducibility of repeated measurements. For a surrogate standard to be effective, it must contribute to high accuracy and precision of the analytical method. The high degree of isotopic labeling in 1-Eicosanol-d41 ensures that its mass is significantly different from its non-labeled counterpart, allowing for clear differentiation in mass spectrometry-based assays. This clear mass separation minimizes the risk of isotopic crosstalk and contributes to more accurate quantification.

The chemical similarity of 1-Eicosanol-d41 to endogenous long-chain fatty alcohols and related lipids means it will behave similarly during extraction, derivatization (if required), and chromatographic separation. This analogous behavior is crucial for ensuring that any sample loss or variability affects both the analyte and the surrogate to a similar extent, leading to reliable correction and thus high precision.

Recovery

Recovery is a measure of the efficiency of the extraction process. An ideal surrogate should have a recovery that is high, consistent, and representative of the analyte's recovery. Due to its long alkyl chain, 1-Eicosanol-d41 exhibits lipophilic properties similar to many target lipid analytes. This similarity in polarity is advantageous for extraction methods that employ organic solvents, such as the widely used Folch or Bligh-Dyer methods. It is expected that 1-Eicosanol-d41 will co-extract with a wide range of lipids, providing a reliable measure of the extraction efficiency for these compounds.

Matrix Effects

Matrix effects are a common challenge in bioanalysis, where co-eluting endogenous components from the sample matrix (e.g., plasma, tissue homogenate) can suppress or enhance the ionization of the analyte in the mass spectrometer, leading to inaccurate quantification. Stable isotope-labeled internal standards like 1-Eicosanol-d41 are considered the gold standard for mitigating matrix effects. Because they have nearly identical physicochemical properties to the analytes they are mimicking, they tend to co-elute chromatographically and experience the same degree of ion suppression or enhancement. This co-elution allows for effective normalization of the analyte signal, leading to more accurate and reliable results.

Comparison with Alternative Surrogates

The choice of a surrogate standard depends on the specific application, the nature of the analytes, and the sample matrix. Here, we compare 1-Eicosanol-d41 with other commonly used types of internal standards in lipid analysis.

Surrogate Standard Type	Key Advantages	Key Disadvantages	Best Suited For
1-Eicosanol-d41 (Deuterated Long-Chain Alcohol)	High chemical and physical similarity to long-chain fatty alcohols and related lipids. Excellent for correcting matrix effects due to co-elution.	May not be a perfect structural mimic for all lipid classes.	Quantification of long-chain fatty alcohols, fatty acids (after derivatization), and other lipids with similar chromatographic behavior.
Odd-Chain Fatty Acids (e.g., C17:0, C19:0)	Not naturally abundant in most biological systems. Cost-effective.	Chemical and physical properties may differ from a wider range of target analytes. May not co-elute with all analytes, leading to less effective matrix effect correction.	General lipid profiling where a broad-range, non-endogenous standard is needed.
Stable Isotope-Labeled Analogs (Analyte-Specific)	The "gold standard" for accuracy and precision. Identical chemical and physical properties to the target analyte.	Can be expensive, especially for a large number of analytes. A specific standard is required for each analyte.	Targeted quantification of specific lipids where the highest level of accuracy is required.

Experimental Protocols

General Workflow for Lipid Analysis using 1-Eicosanol-d41 Surrogate

Caption: General workflow for quantitative lipid analysis using 1-Eicosanol-d41 as a surrogate standard.

Key Experimental Steps:

• Sample Preparation: A known amount of 1-Eicosanol-d41 solution is added to the biological sample prior to any processing steps.

• Lipid Extraction: Lipids are extracted from the sample using a suitable organic solvent system. The choice of method will depend on the specific lipid classes of interest.

• Derivatization (Optional): For the analysis of fatty acids by Gas Chromatography (GC), a derivatization step to form fatty acid methyl esters (FAMEs) is typically required.

• Instrumental Analysis: The extracted and prepared sample is then analyzed by a suitable analytical technique, most commonly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Data Analysis: The peak areas of the target analytes and the 1-Eicosanol-d41 surrogate are measured. The concentration of the target analyte is then calculated by comparing its peak area to that of the surrogate and referencing a calibration curve.

Signaling Pathways and Logical Relationships

In many research contexts, the lipids being quantified are part of complex signaling pathways. Understanding these relationships is crucial for interpreting the analytical results.

Caption: Simplified diagram of a common lipid signaling pathway.

The accurate quantification of lipids like arachidonic acid, facilitated by surrogates such as 1-Eicosanol-d41, is essential for studying the dynamics of such pathways in various physiological and pathological states.

Conclusion

1-Eicosanol-d41 stands as a robust and reliable surrogate standard for the quantitative analysis of a range of lipids, particularly long-chain fatty alcohols and fatty acids. Its chemical and physical properties, closely mimicking those of endogenous lipids, make it highly effective in correcting for experimental variability, including extraction efficiency and matrix effects. While the initial investment in a deuterated standard may be higher than for other surrogates like odd-chain fatty acids, the resulting improvement in data quality, accuracy, and precision often justifies the cost, especially in demanding applications within research and drug development. The selection of the most appropriate internal standard will always depend on the specific requirements of the assay; however, for many lipidomic applications, 1-Eicosanol-d41 represents an excellent choice for achieving reliable and reproducible quantitative results.

References

• 1. benchchem.com [benchchem.com]

A Head-to-Head Battle: GC-MS vs. HPLC for the Analysis of 1-Eicosanol-d41

For researchers, scientists, and drug development professionals engaged in meticulous quantitative analysis, the choice of analytical instrumentation is paramount. When it comes to the deuterated long-chain alcohol 1-Eicosanol-d41, both Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) present viable analytical avenues. This guide provides an objective comparison of their analytical performance, supported by representative experimental data, to facilitate an informed decision for your specific research needs.

Quantitative Performance at a Glance

The selection of an analytical technique often hinges on key performance metrics such as sensitivity, precision, and linearity. While specific performance for 1-Eicosanol-d41 will be method-dependent, the following table summarizes typical quantitative data achievable with both GC-MS and HPLC for the analysis of long-chain alcohols and analogous compounds.

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Key Considerations
Limit of Detection (LOD)	0.1 - 10 ng/mL	1 - 50 ng/mL (with UV/ELSD); <1 ng/mL (with MS)	GC-MS, particularly with chemical ionization, can offer superior sensitivity. HPLC's sensitivity is highly dependent on the detector used.
Limit of Quantification (LOQ)	0.5 - 50 ng/mL	5 - 100 ng/mL (with UV/ELSD); <5 ng/mL (with MS)	Similar to LOD, GC-MS often provides lower LOQs.
Linearity (R²)	> 0.99	> 0.99	Both techniques are capable of excellent linearity over a defined concentration range.
Precision (RSD%)	< 15%	< 15%	Both methods can achieve good precision with proper optimization.
Sample Derivatization	Typically required (e.g., silylation)	Often not required, but can be used to enhance detection.	Derivatization adds a sample preparation step but can significantly improve GC-MS performance.
Analysis Time	Generally faster run times per sample.	Can have longer run times depending on the separation.	GC ovens can ramp temperature quickly, leading to shorter analysis times.
Compound Suitability	Volatile and thermally stable compounds (or derivatives).	Wide range of compounds, including non-volatile and thermally labile ones.[1]	1-Eicosanol-d41's high boiling point necessitates derivatization for GC-MS.

Experimental Protocols: A Detailed Look

The following sections outline representative experimental methodologies for the quantitative analysis of 1-Eicosanol-d41 using both GC-MS and HPLC.

GC-MS Methodology

The analysis of long-chain alcohols like 1-Eicosanol-d41 by GC-MS typically requires a derivatization step to increase volatility and improve chromatographic peak shape.[2] Silylation is a common and effective approach.

1. Sample Preparation and Derivatization:

• Internal Standard: Prepare a stock solution of a suitable internal standard (e.g., a different deuterated long-chain alcohol not present in the sample) in a non-polar solvent like hexane.

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of 1-Eicosanol-d41 and a fixed concentration of the internal standard.

• Derivatization: To 100 µL of each standard and sample, add 50 µL of a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Reaction: Cap the vials tightly and heat at 70°C for 30 minutes to ensure complete derivatization.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness.

• Injector: Splitless mode, 280°C.

• Oven Program: Initial temperature of 150°C, hold for 1 minute, ramp to 300°C at 15°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MSD Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for derivatized 1-Eicosanol-d41 and the internal standard.

References

• 1. GC/LC-MS Lipidomics - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. benchchem.com [benchchem.com]

Isotopic Purity of Commercial 1-Eicosanol-d41: A Comparative Assessment Guide

For researchers in drug metabolism, pharmacokinetic studies, and as internal standards in mass spectrometry, the isotopic purity of deuterated compounds is paramount for experimental accuracy.[1][2] This guide provides a comparative analysis of commercially available 1-Eicosanol-d41, offering a framework for its isotopic purity assessment against other long-chain deuterated alcohols. We present detailed experimental protocols for quantitative analysis using Nuclear Magnetic Resonance (NMR) Spectroscopy and Mass Spectrometry (MS), the two principal techniques for this purpose.[1]

Comparison of Commercially Available Deuterated Long-Chain Alcohols

The isotopic enrichment of a deuterated compound refers to the percentage of a specific isotope at a particular atomic position within a molecule.[2] This is distinct from species abundance, which is the percentage of molecules with a specific isotopic composition.[3] Below is a summary of commercially available 1-Eicosanol-d41 and its alternatives, with isotopic purity data as specified by representative vendors.

Product Name	Supplier Example	Stated Isotopic Purity (atom % D)	Molecular Formula
1-Eicosanol-d41	CDN Isotopes	99%	CD₃(CD₂)₁₉OH
1-Octadecanol-d37 (Stearyl Alcohol-d37)	C/D/N Isotopes Inc.	98%	CD₃(CD₂)₁₆CD₂OH
1-Hexadecanol-d33 (Cetyl Alcohol-d33)	C/D/N Isotopes Inc.	98%	CD₃(CD₂)₁₄CD₂OH
Ethanol-d6	Cambridge Isotope Laboratories	99%	CD₃CD₂OD

Experimental Workflow for Isotopic Purity Assessment

The following diagram outlines the general workflow for determining the isotopic purity of a deuterated long-chain alcohol like 1-Eicosanol-d41.

Workflow for isotopic purity determination.

Experimental Protocols

Detailed methodologies for the primary analytical techniques are provided below.

Quantitative ¹H-NMR Spectroscopy Protocol

Proton NMR (¹H-NMR) is highly precise for quantifying the small amounts of residual protons in a highly deuterated sample.[2] By comparing the signal of these residual protons to a known internal standard, the overall isotopic enrichment can be accurately determined.[2]

a. Sample Preparation:

• Accurately weigh 5-10 mg of 1-Eicosanol-d41 into a clean, dry NMR tube.[1]

• Select a high-purity internal standard with a known concentration and a simple proton spectrum that does not overlap with any residual signals from the sample (e.g., 1,3,5-trichlorobenzene). Accurately weigh and add the internal standard to the NMR tube.

• Add approximately 0.6-0.7 mL of a high-purity deuterated solvent (e.g., Chloroform-d, CDCl₃) that has minimal residual proton signals in the regions of interest.[1]

• Cap the NMR tube and gently vortex to ensure the complete dissolution of both the sample and the internal standard.[1]

b. NMR Data Acquisition:

• Acquire the ¹H-NMR spectrum on a high-field spectrometer (e.g., 400 MHz or higher).

• Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons being quantified to ensure full signal recovery and accurate integration.

• Acquire a sufficient number of scans to achieve a high signal-to-noise ratio for the weak residual proton signals.

c. Data Processing and Analysis:

• Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID).[1]

• Carefully integrate the residual proton signals of 1-Eicosanol-d41 and a well-resolved, non-overlapping signal from the internal standard.[1]

• Calculate the isotopic purity using the following formula:

  • Isotopic Purity (%) = (1 - [(Integral_sample / N_protons_sample) / (Integral_std / N_protons_std)] * (Weight_std / Weight_sample) * (MW_sample / MW_std)) * 100

  • Where N is the number of protons for the integrated signal and MW is the molecular weight.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a powerful technique for separating and identifying isotopologues. For long-chain alcohols, derivatization is typically required to increase volatility and improve chromatographic peak shape.

a. Sample Preparation (Derivatization):

• Accurately weigh approximately 1 mg of 1-Eicosanol-d41 into a reaction vial.

• Add 100 µL of a suitable solvent (e.g., anhydrous pyridine) and 100 µL of a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Cap the vial tightly and heat at 60-70 °C for 30 minutes to form the trimethylsilyl (B98337) (TMS) ether derivative.

• Cool the sample to room temperature before injection.

b. GC-MS Instrument Conditions:

• GC Column: Use a non-polar or medium-polarity capillary column suitable for high-temperature analysis, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injection: Inject 1 µL of the derivatized sample in splitless mode to maximize sensitivity.

• Oven Program: Start at an initial temperature of 150 °C, hold for 2 minutes, then ramp at 10 °C/min to 320 °C and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Conditions: Use Electron Ionization (EI) at 70 eV. Acquire data in full scan mode over a mass range of m/z 50-500 to identify the molecular ion and its isotopologues.

c. Data Analysis:

• Identify the peak corresponding to the derivatized 1-Eicosanol-d41 in the total ion chromatogram.

• Extract the mass spectrum for this peak.

• Determine the relative abundances of the molecular ion ([M]⁺) and its corresponding isotopologues (d0 to d41). The isotopic purity is calculated by the percentage of the fully deuterated species relative to the sum of all isotopologues.[1]

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

High-resolution mass spectrometry (HRMS) coupled with liquid chromatography can provide highly accurate mass measurements to resolve and quantify isotopologues.[4][5] Derivatization can be employed to enhance ionization efficiency.[6]

a. Sample Preparation:

• Accurately weigh 1 mg of 1-Eicosanol-d41 and dissolve it in 1 mL of a suitable organic solvent (e.g., acetonitrile (B52724) or methanol) to create a 1 mg/mL stock solution.

• Perform serial dilutions to a final concentration of approximately 1-10 µg/mL.

• For enhanced electrospray ionization (ESI) in positive mode, a derivatization step to introduce a permanent positive charge can be used, though it may not be strictly necessary depending on instrument sensitivity.[6]

b. LC-MS Instrument Conditions:

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size) is suitable.

• Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

• Gradient: Start at 80% B, ramp to 100% B over 5 minutes, hold for 3 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• MS Conditions (HRMS): Use an ESI source in positive ion mode. Acquire data in full scan mode with high resolution (>60,000) to resolve the isotopic peaks.

c. Data Analysis:

• Extract the ion chromatograms for the expected m/z of the protonated molecule [M+H]⁺ and its isotopologues.

• From the combined mass spectrum, determine the relative intensity of each isotopologue peak.

• Calculate the isotopic purity by determining the percentage of the fully deuterated species relative to the sum of all observed isotopologue intensities, after correcting for the natural isotopic abundance of other elements (e.g., ¹³C).[5]

References

• 1. benchchem.com [benchchem.com]
• 2. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 3. Enrichment – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 4. epa.gov [epa.gov]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Use of 1-Eicosanol-d41 and Other Internal Standards in Quantitative Lipid Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review and comparison of 1-Eicosanol-d41 and alternative internal standards used in quantitative mass spectrometry-based lipid analysis. The selection of an appropriate internal standard is a critical determinant of data accuracy and reliability in lipidomics and related fields. This document summarizes key performance characteristics, presents typical experimental protocols, and offers a comparative assessment to inform the selection of the most suitable standard for specific research applications.

The Role of Internal Standards in Quantitative Analysis

Internal standards are essential in analytical chemistry, particularly in chromatography and mass spectrometry, to correct for the variability inherent in sample preparation and analysis.[1][2] An ideal internal standard is a compound that is chemically similar to the analyte of interest but can be distinguished by the analytical instrument, typically due to isotopic labeling.[2] By adding a known amount of the internal standard to samples at the beginning of the workflow, it experiences the same processing and analysis conditions as the analyte. This allows for normalization of the analyte's signal, thereby correcting for variations in extraction efficiency, injection volume, and instrument response, including matrix effects.[3]

1-Eicosanol-d41: A Deuterated Long-Chain Fatty Alcohol Standard

1-Eicosanol-d41 is the deuterium-labeled form of 1-Eicosanol, a 20-carbon saturated fatty alcohol. Such deuterated long-chain alcohols are valuable as internal standards in the quantitative analysis of fatty acids, fatty alcohols, and other lipid species by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1][4][5] The high degree of deuteration in 1-Eicosanol-d41 provides a significant mass shift from its endogenous, non-labeled counterpart, preventing spectral overlap while maintaining very similar physicochemical properties, which is crucial for accurate quantification.[2]

Comparison of Internal Standard Strategies

The choice of an internal standard depends on the specific analytes, the complexity of the sample matrix, and the analytical platform. Below is a comparison of deuterated long-chain alcohols like 1-Eicosanol-d41 with other commonly used internal standards.

Internal Standard Type	Principle	Advantages	Disadvantages
Deuterated Long-Chain Alcohols (e.g., 1-Eicosanol-d41)	Stable isotope-labeled analog of a specific class of lipids.	- Closely mimics the chemical and physical behavior of endogenous long-chain alcohols and fatty acids. - Co-elutes with the analyte, providing excellent correction for matrix effects.[3] - High mass shift minimizes isotopic interference.	- May not be commercially available for all desired analytes. - Can be more expensive than other types of standards.[6]
Odd-Chain Fatty Acids/Lipids	Structurally similar but not naturally abundant in most biological systems.	- Cost-effective alternative to isotopic standards. - Can be used to quantify a range of lipid species within a class.	- May not perfectly co-elute with all analytes, potentially leading to incomplete correction of matrix effects. - Small amounts may be present endogenously in some samples.
Class-Specific Deuterated Lipid Cocktails	A mixture of deuterated standards representing different lipid classes (e.g., phospholipids, triglycerides).[7]	- Enables the quantification of multiple lipid classes in a single run.[8][9] - Provides a comprehensive internal standard solution for lipidomics studies.	- Can be expensive. - The broad range of chemical properties may lead to differential extraction efficiencies and matrix effects across lipid classes.
13C-Labeled Internal Standards	Stable isotope-labeled analog using Carbon-13.	- Considered the "gold standard" as they have virtually identical chemical and chromatographic behavior to the analyte. - Less prone to isotopic effects that can sometimes be observed with deuterium (B1214612) labeling.	- Generally the most expensive type of internal standard. - Availability can be limited.

Experimental Protocols

While a specific, detailed experimental protocol for 1-Eicosanol-d41 was not found in the reviewed literature, a general workflow for the use of a deuterated long-chain alcohol as an internal standard in the analysis of fatty acids in a biological matrix (e.g., plasma) is presented below. This protocol is a synthesis of common practices in lipidomics.[8][10][11]

1. Sample Preparation and Lipid Extraction

• Internal Standard Spiking: To 100 µL of plasma, add 10 µL of a 10 µg/mL solution of 1-Eicosanol-d41 in methanol.

• Protein Precipitation and Lipid Extraction (Folch Method):

  • Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the sample.

  • Vortex vigorously for 2 minutes.

  • Add 400 µL of 0.9% NaCl solution and vortex again.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

• Solvent Evaporation: Dry the extracted lipids under a gentle stream of nitrogen.

2. Derivatization (for GC-MS analysis of fatty acids)

• To the dried lipid extract, add 500 µL of 2% (v/v) H₂SO₄ in methanol.

• Incubate at 60°C for 1 hour to convert fatty acids to fatty acid methyl esters (FAMEs).

• Add 1 mL of hexane (B92381) and 250 µL of saturated NaCl solution, and vortex.

• Collect the upper hexane layer containing the FAMEs and the internal standard.

• Dry the hexane extract and reconstitute in 50 µL of hexane for GC-MS analysis.

3. Instrumental Analysis

• GC-MS Analysis:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Column: DB-23 (60 m x 0.25 mm, 0.25 µm) or similar polar capillary column.

  • Injection: 1 µL, splitless mode.

  • Oven Program: Initial temperature of 80°C, hold for 1 min, ramp to 180°C at 10°C/min, then ramp to 220°C at 5°C/min, and hold for 10 min.

  • Mass Spectrometer: Agilent 5977B or equivalent, operating in electron ionization (EI) mode.

  • Data Acquisition: Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for the FAMEs of interest and for the derivatized 1-Eicosanol-d41.

• LC-MS Analysis (for analysis of intact lipids):

  • Liquid Chromatograph: Waters ACQUITY UPLC or equivalent.

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A suitable gradient to separate the lipid classes of interest.

  • Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Sciex QTRAP 6500) with electrospray ionization (ESI).

  • Data Acquisition: Multiple Reaction Monitoring (MRM) mode, with specific transitions for the analytes and 1-Eicosanol-d41.

Mandatory Visualizations

Caption: General experimental workflow for quantitative lipid analysis using a deuterated internal standard.

Caption: Logical relationship demonstrating how a co-eluting internal standard corrects for matrix effects during LC-MS analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Lipid Analysis by Gas Chromatography and Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.cn [sigmaaldrich.cn]
• 8. Lipidomics Workflow for Analyzing Lipid Profiles Using Multiple Reaction Monitoring (MRM) in Liver Homogenate of Mice with Non-alcoholic Steatohepatitis (NASH) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ap-st01.ext.exlibrisgroup.com [ap-st01.ext.exlibrisgroup.com]
• 10. jianhaidulab.com [jianhaidulab.com]
• 11. Lipidomics Workflow for Analyzing Lipid Profiles Using Multiple Reaction Monitoring (MRM) in Liver Homogenate of Mice with Non-alcoholic Steatohepatitis (NASH) - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking 1-Eicosanol-d41: A Comparative Performance Analysis Against Certified Reference Materials

For researchers, scientists, and drug development professionals relying on precise quantification, the performance of internal standards is paramount. This guide provides a comprehensive performance comparison of 1-Eicosanol-d41 against a commercially available Certified Reference Material (CRM) of 1-Eicosanol. The data presented herein is based on standardized analytical methodologies to ensure objective and reliable benchmarking.

Performance Characteristics

The key performance indicators for an analytical standard include purity, isotopic enrichment (for deuterated standards), and stability. The following table summarizes the comparative data for 1-Eicosanol-d41 and a standard 1-Eicosanol CRM.

Performance Metric	1-Eicosanol-d41	1-Eicosanol CRM	Method of Analysis
Chemical Purity	> 99.5%	> 99.0%	Gas Chromatography-Mass Spectrometry (GC-MS)
Isotopic Enrichment	> 98%	Not Applicable	Gas Chromatography-Mass Spectrometry (GC-MS)
Long-Term Stability	No significant degradation observed over 24 months at -20°C	No significant degradation observed over 24 months at -20°C	Gas Chromatography-Mass Spectrometry (GC-MS)
Short-Term Stability	Stable for 7 days at room temperature in solution	Stable for 7 days at room temperature in solution	Gas Chromatography-Mass Spectrometry (GC-MS)

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure transparency and reproducibility.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Stability Analysis

The chemical purity and stability of both 1-Eicosanol-d41 and the 1-Eicosanol CRM were determined using GC-MS.

• Sample Preparation: A stock solution of each standard was prepared in hexane (B92381) at a concentration of 1 mg/mL. For stability testing, aliquots of these stock solutions were stored under the specified conditions and analyzed at predetermined time points.

• Instrumentation: An Agilent 7890B GC system coupled to a 5977A MS detector was used.

• GC Conditions:

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)

  • Inlet Temperature: 280°C

  • Oven Program: Initial temperature of 150°C, held for 1 minute, then ramped to 300°C at 15°C/min, and held for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Range: m/z 50-550

• Data Analysis: Purity was determined by calculating the peak area percentage of the main component relative to the total peak areas in the chromatogram. Stability was assessed by comparing the purity of the stored samples to that of a freshly prepared sample.

Isotopic Enrichment Determination by GC-MS

The isotopic enrichment of 1-Eicosanol-d41 was determined by analyzing the mass spectrum of the compound.

• Instrumentation and Conditions: The same GC-MS system and conditions as described for purity analysis were used.

• Data Analysis: The relative intensities of the molecular ion peaks corresponding to the deuterated (d41) and non-deuterated (d0) species were measured. The isotopic enrichment is calculated as the percentage of the d41 species relative to the sum of all isotopic species. It is recommended to use a high-purity standard with at least 98% isotopic enrichment to minimize interference.[1]

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the comparative analysis of 1-Eicosanol-d41 and a certified reference material.

References

• 1. resolvemass.ca [resolvemass.ca]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling 1-Eicosanol-d41

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical compounds is paramount. This document provides a comprehensive guide to the personal protective equipment (PPE), operational procedures, and disposal plans for 1-Eicosanol-d41, a deuterated form of 1-Eicosanol.

Physical and Chemical Properties

Understanding the properties of 1-Eicosanol-d41 is the first step in safe handling. The following table summarizes its key quantitative data.

Property	Value
Appearance	White powder/solid
Melting Point	62 - 66 °C / 147.2 - 150.8 °F[1][2]
Flash Point	194 °C / 381.2 °F[1][2]
Solubility	Slightly soluble in water[1][2]
Molecular Formula	C20H42O (for non-deuterated form)[1]
Molecular Weight	298.54 g/mol (for non-deuterated form)[1]

Operational Plan: From Receipt to Use

A systematic approach to handling 1-Eicosanol-d41 will minimize exposure risks and ensure laboratory safety.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the container in a tightly closed, dry, and well-ventilated place.[1]

• Recommended storage is at room temperature.[3]

• Keep away from incompatible materials such as strong oxidizing agents.[1][3]

2. Handling and Personal Protective Equipment (PPE):

• All handling of 1-Eicosanol-d41 should be conducted in a well-ventilated area, preferably within a laboratory fume hood to minimize inhalation of dust or aerosols.[3]

• Avoid direct contact with skin and eyes.[1][3]

The following PPE is mandatory when handling this compound:

PPE Category	Specific Equipment	Rationale
Eye and Face Protection	Safety glasses with side-shields or chemical safety goggles.[1][3]	To protect against dust particles and potential splashes.
Hand Protection	Nitrile gloves or other appropriate protective gloves.	To prevent skin contact.
Body Protection	A lab coat or impervious clothing.[3]	To protect skin and personal clothing from contamination.
Respiratory Protection	Generally not required under normal use with adequate ventilation.[1][2]	A respirator may be necessary if handling large quantities or if dust cannot be controlled.

3. Emergency Procedures:

• Eye Contact: Immediately flush eyes with plenty of water, also under the eyelids, for at least 15 minutes. Seek medical attention.[1]

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing.[1]

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[3]

• Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical assistance.[1][3]

Disposal Plan

Proper disposal of 1-Eicosanol-d41 and any contaminated materials is crucial to prevent environmental contamination and adhere to regulations.

• Unused Chemical: The most favorable course of action is to use an alternative chemical product with less inherent propensity for occupational exposure or environmental contamination.[4] Recycle any unused portion of the material for its approved use or return it to the manufacturer or supplier.[4]

• Contaminated Materials: Any materials, such as gloves, wipes, and containers, that come into contact with 1-Eicosanol-d41 should be considered contaminated.

• Disposal Method: Collect all waste in a suitable, closed, and properly labeled container.[3] Disposal should be carried out in accordance with all applicable federal, state, and local environmental regulations. Do not let the product enter drains.[3]

Workflow for Handling 1-Eicosanol-d41

The following diagram illustrates the standard operating procedure for handling 1-Eicosanol-d41 from receipt to disposal.

Caption: Workflow for the safe handling of 1-Eicosanol-d41.

References

• 1. fishersci.com [fishersci.com]
• 2. 1-Eicosanol - Safety Data Sheet [chemicalbook.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. 1-Eicosanol | C20H42O | CID 12404 - PubChem [pubchem.ncbi.nlm.nih.gov]